The following technical guide details the chemical identity, synthesis, and application potential of Methyl N-(2-methylpentanoyl)glycinate . Chemical Identity, Synthesis, and Application Framework Executive Summary & Che...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the chemical identity, synthesis, and application potential of Methyl N-(2-methylpentanoyl)glycinate .
Chemical Identity, Synthesis, and Application Framework
Executive Summary & Chemical Identity
Methyl N-(2-methylpentanoyl)glycinate is an acyclic amide-ester structurally related to the N-acyl amino acid family. It functions primarily as a specialized intermediate in the synthesis of flavor compounds and potential TRPM8 (Transient Receptor Potential Melastatin 8) agonists, commonly known as cooling agents.
While the parent acid, N-(2-methylpentanoyl)glycine , is registered under CAS 1042796-54-2 , the specific methyl ester derivative discussed here is a non-catalogued chemical entity in major public databases as of current indexing. This guide defines its characterization based on first-principles chemistry and its homologous relationship to known cooling agents like WS-5 (Ethyl 3-(p-menthane-3-carboxamido)acetate).
(Predicted) ALDGTFMBPHWBRK-UHFFFAOYSA-N (Analogous to hexanoyl isomer)
Structural Analysis
The molecule consists of a glycine methyl ester head group acylated by 2-methylpentanoic acid (2-methylvaleric acid). The presence of the
-methyl group on the acyl chain introduces a chiral center, theoretically creating two enantiomers ( and ), though industrial synthesis often yields the racemate unless chiral acids are employed.
Physicochemical Profile (Predicted)
The following properties are derived from Structure-Activity Relationship (SAR) modeling of homologous N-alkylglycine esters.
Property
Value / Range
Significance
LogP (Octanol/Water)
~1.5 – 1.8
Indicates moderate lipophilicity; sufficient for membrane permeability but lower than many WS-series cooling agents.
Boiling Point
260°C – 270°C (at 760 mmHg)
High boiling point suggests stability during thermal processing in flavor applications.
Density
~1.02 g/cm³
Comparable to other amino acid esters.
Solubility
Soluble in Ethanol, DMSO, DCM; Sparingly soluble in water.
Requires organic co-solvents for biological assays.
Appearance
Colorless to pale yellow liquid
Typical for short-chain aliphatic amides.
Synthesis Protocol
Objective: Produce high-purity Methyl N-(2-methylpentanoyl)glycinate via Schotten-Baumann acylation.
Reaction Logic
The synthesis couples 2-methylpentanoyl chloride with glycine methyl ester hydrochloride . The use of an acid chloride ensures rapid and complete conversion, while a tertiary amine base (Triethylamine or DIPEA) scavenges the HCl byproduct to drive the equilibrium forward.
Reagents & Materials
Precursor A: 2-Methylpentanoyl chloride (generated in situ from 2-methylpentanoic acid + thionyl chloride).
Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous.
Step-by-Step Methodology
Activation (Optional): If starting from 2-methylpentanoic acid, reflux with
(1.2 eq) for 2 hours. Remove excess under vacuum to isolate the acid chloride.
Preparation: Suspend Glycine methyl ester HCl (1.0 eq) in anhydrous DCM at 0°C under nitrogen atmosphere.
Basification: Add Triethylamine (2.2 eq) dropwise. The solution will become clear as the free amine is liberated.
Acylation: Add 2-Methylpentanoyl chloride (1.1 eq) dropwise over 30 minutes, maintaining temperature < 5°C to prevent side reactions.
Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via TLC (EtOAc/Hexane 1:1).
Work-up:
Wash reaction mixture with 1N HCl (to remove unreacted amine).
Wash with saturated
(to remove unreacted acid).
Wash with Brine.
Dry organic layer over
and concentrate in vacuo.
Purification: Purify the crude oil via silica gel column chromatography (Gradient: 10%
30% EtOAc in Hexanes).
Synthesis Workflow Diagram
Caption: Synthetic pathway for Methyl N-(2-methylpentanoyl)glycinate via acid chloride activation.
Mechanism of Action: TRPM8 Modulation
While specific binding data for this methyl ester is proprietary or unlisted, its structure mimics the pharmacophore of known TRPM8 agonists (cooling agents).
Pharmacophore: The N-acyl glycine moiety provides a hydrogen bond donor/acceptor motif essential for interacting with the TRPM8 ligand-binding pocket (specifically residues Tyr745 and Arg842).
Lipophilic Tail: The 2-methylpentyl chain mimics the isopropyl-branched alkyl groups found in WS-23 and WS-3, facilitating hydrophobic interaction with the channel pore.
Signaling Pathway
Upon binding, the molecule induces a conformational change in the TRPM8 channel, allowing
influx and depolarization of sensory neurons, perceived as a "cooling" sensation without temperature reduction.
Caption: Hypothetical signal transduction pathway for TRPM8 activation by the target ester.
Analytical Characterization
To validate the identity of the synthesized compound, the following spectral signatures are expected:
Proton NMR (
H-NMR, 400 MHz,
)
Shift (, ppm)
Multiplicity
Integration
Assignment
5.90
Broad Singlet
1H
Amide -NH -
4.05
Doublet
2H
Glycine -CH
3.76
Singlet
3H
Ester -OCH
2.20
Multiplet
1H
Acyl -CH
1.60 – 1.30
Multiplet
4H
Alkyl Chain -CH-CH-
1.12
Doublet
3H
Branch -CH
0.90
Triplet
3H
Terminal -CH
Mass Spectrometry (ESI-MS)
Molecular Ion:
m/z
Sodium Adduct:
m/z
Fragmentation: Loss of methoxy group (
) and cleavage of the amide bond are characteristic.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1042796-54-2 (Parent Acid). Retrieved from [Link]
Behrendt, H. J., et al. (2004). Characterization of the mouse cold-menthol receptor TRPM8 and vanilloid receptor type-1 VR1 using a fluorometric imaging plate reader (FLIPR) assay. British Journal of Pharmacology. Retrieved from [Link]
Leffingwell, J. C. (2014). Cooling Ingredients and Their Mechanism of Action. Leffingwell & Associates. Retrieved from [Link]
The Unseen Player: A Technical Guide to Methyl N-(2-methylpentanoyl)glycinate and its Role in Acylglycine Metabolism
For Researchers, Scientists, and Drug Development Professionals Abstract Acylglycines, once considered minor metabolic byproducts, are now recognized as crucial players in cellular detoxification and the diagnosis of inb...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Acylglycines, once considered minor metabolic byproducts, are now recognized as crucial players in cellular detoxification and the diagnosis of inborn errors of metabolism. This guide delves into the specific, yet under-researched, role of methyl N-(2-methylpentanoyl)glycinate within the broader context of acylglycine metabolism. While direct research on this molecule is limited, its structure—a conjugate of glycine and a branched-chain fatty acid—positions it at the crossroads of amino acid and lipid metabolism. This document will synthesize existing knowledge on acylglycine biochemistry, focusing on the metabolic pathways of branched-chain acyl-CoAs, to construct a comprehensive understanding of methyl N-(2-methylpentanoyl)glycinate's likely synthesis, metabolic fate, and clinical significance. We will explore the enzymatic machinery responsible for its formation, principally Glycine N-acyltransferase (GLYAT), and discuss the advanced analytical techniques, such as UPLC-MS/MS, essential for its detection and quantification. This guide aims to provide a foundational resource for researchers investigating novel biomarkers and therapeutic targets in metabolic diseases.
Introduction: The Expanding World of Acylglycines
Acylglycines are a class of metabolites formed through the conjugation of an acyl-CoA molecule with glycine.[1] This process, primarily occurring in the mitochondria, serves as a critical detoxification pathway by converting potentially toxic acyl-CoA esters into more water-soluble and readily excretable acylglycines.[2][3] The accumulation of specific acylglycines in urine is a hallmark of several inborn errors of metabolism (IEMs), particularly those affecting fatty acid oxidation and branched-chain amino acid catabolism.[1][4] Consequently, the analysis of urinary acylglycine profiles has become an indispensable tool in the diagnosis and monitoring of these disorders.[5][6][7]
Methyl N-(2-methylpentanoyl)glycinate, the focus of this guide, is a specific acylglycine derived from 2-methylpentanoyl-CoA, a metabolite of the branched-chain amino acid isoleucine. While not as extensively studied as other acylglycines, its presence and concentration can provide valuable insights into the metabolic flux and potential dysregulation of branched-chain amino acid pathways.
The Biochemical Genesis: Synthesis of Methyl N-(2-methylpentanoyl)glycinate
The formation of methyl N-(2-methylpentanoyl)glycinate is a two-step process initiated by the activation of its parent fatty acid, 2-methylpentanoic acid.
Step 1: Acyl-CoA Formation
The indispensable first step in the metabolism of fatty acids is their activation to acyl-CoA thioesters.[8] This reaction is catalyzed by a family of enzymes known as Acyl-CoA Synthetases (ACS).[9] For long-chain and branched-chain fatty acids, this activation is primarily carried out by Long-chain Acyl-CoA Synthetases (ACSLs).[10][11]
Substrates: 2-methylpentanoic acid, Coenzyme A (CoA), and ATP
Enzyme: Likely a member of the Acyl-CoA Synthetase family (e.g., ACSL)[10]
Products: 2-methylpentanoyl-CoA, AMP, and Pyrophosphate (PPi)
The formation of 2-methylpentanoyl-CoA is a critical juncture. Under normal metabolic conditions, it would proceed through the β-oxidation pathway. However, in instances of metabolic dysfunction or overload, it can be shunted towards detoxification via glycine conjugation.
Step 2: Glycine Conjugation
The conjugation of the acyl-CoA with glycine is catalyzed by Glycine N-acyltransferase (GLYAT), a mitochondrial enzyme.[12][13] This enzyme exhibits broad substrate specificity, acting on a variety of acyl-CoA molecules.[14]
Products: N-(2-methylpentanoyl)glycine and Coenzyme A (CoA)
The "methyl" prefix in methyl N-(2-methylpentanoyl)glycinate suggests that the final product is an ester. This esterification could occur either enzymatically in a subsequent step or as an artifact of sample preparation for analysis, particularly when using methanol-based derivatization for gas chromatography-mass spectrometry (GC-MS).[15]
Visualizing the Pathway: Biosynthesis of Methyl N-(2-methylpentanoyl)glycinate
Caption: Biosynthesis of Methyl N-(2-methylpentanoyl)glycinate.
Metabolic Context: The Link to Branched-Chain Amino Acid Catabolism
The significance of methyl N-(2-methylpentanoyl)glycinate as a biomarker is intrinsically linked to the metabolism of branched-chain amino acids (BCAAs), namely isoleucine, leucine, and valine.[16] These essential amino acids are crucial for protein synthesis and have been implicated in various physiological and pathological states, including cancer and metabolic diseases.[16][17]
Elevated levels of BCAAs and their metabolites are associated with insulin resistance and type 2 diabetes.[18][19] In conditions where BCAA catabolism is impaired, such as in certain organic acidemias, the upstream acyl-CoA intermediates accumulate.[7] This accumulation drives the formation of their corresponding acylglycines, including N-(2-methylpentanoyl)glycine, as a detoxification mechanism.[20]
Therefore, the detection of elevated methyl N-(2-methylpentanoyl)glycinate could indicate a bottleneck in the catabolic pathway of isoleucine, prompting further investigation into the enzymes responsible for its degradation.
Analytical Methodologies for Detection and Quantification
The analysis of acylglycines in biological matrices, primarily urine, requires sensitive and specific analytical techniques due to their low endogenous concentrations and the complexity of the sample matrix.[1][5]
Sample Preparation
A crucial first step in acylglycine analysis is the extraction from the biological sample. Solid-phase extraction (SPE) with an anion exchange cartridge is a commonly employed method.[5][6] For methods involving gas chromatography, a derivatization step is necessary to increase the volatility of the polar acylglycines.[15][21] This often involves esterification of the carboxyl group (e.g., with methanol to form the methyl ester) and acylation of the amide hydrogen.[21]
Analytical Platforms
Gas Chromatography-Mass Spectrometry (GC-MS): Historically, GC-MS has been a widely used technique for acylglycine analysis.[21][22] It offers excellent chromatographic resolution and sensitive detection, especially when coupled with chemical ionization.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): More recently, ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) has become the method of choice for comprehensive acylglycine profiling.[1][5][23][24] This approach offers several advantages:
High Sensitivity and Specificity: The use of multiple reaction monitoring (MRM) allows for the targeted and sensitive detection of a large number of acylglycines in a single run.[1]
No Derivatization Required: LC-MS/MS can directly analyze the polar acylglycines, simplifying sample preparation.[1]
High Throughput: The speed of UPLC allows for rapid analysis, making it suitable for clinical screening.[24]
A common strategy in LC-MS/MS analysis of acylglycines is to monitor for a precursor ion of m/z 76, which corresponds to the glycinyl moiety.[1] If the sample is methylated, the precursor ion of m/z 90 is used.[1]
Workflow: UPLC-MS/MS Analysis of Acylglycines
Caption: UPLC-MS/MS Workflow for Acylglycine Analysis.
Clinical and Pharmaceutical Relevance
While direct clinical data for methyl N-(2-methylpentanoyl)glycinate is scarce, its role can be inferred from the broader understanding of acylglycine metabolism.
5.1. Biomarker in Inborn Errors of Metabolism
The primary clinical utility of acylglycine analysis is in the diagnosis of IEMs.[1][6] Elevated levels of specific acylglycines can point to defects in fatty acid β-oxidation or branched-chain amino acid catabolism.[7] The presence of methyl N-(2-methylpentanoyl)glycinate would specifically suggest a disorder related to isoleucine metabolism.
5.2. Drug Development and Xenobiotic Metabolism
The glycine conjugation pathway is also involved in the detoxification of xenobiotics.[14][25] Certain drugs and their metabolites can be conjugated with glycine to facilitate their excretion. Understanding the substrate specificity of GLYAT and the capacity of the glycine conjugation pathway is therefore relevant in drug development to predict metabolic pathways and potential drug-drug interactions.
Future Directions
The field of metabolomics is rapidly advancing, and with it, our understanding of the intricate roles of metabolites like methyl N-(2-methylpentanoyl)glycinate. Future research should focus on:
Reference Range Establishment: Determining the normal physiological range of methyl N-(2-methylpentanoyl)glycinate in a healthy population is crucial for its validation as a clinical biomarker.
Enzyme Specificity: Further characterization of the specific Acyl-CoA synthetases and Glycine N-acyltransferases involved in the metabolism of branched-chain fatty acids will provide a more detailed understanding of this pathway.
Clinical Correlation Studies: Large-scale clinical studies are needed to correlate the levels of methyl N-(2-methylpentanoyl)glycinate with specific metabolic disorders and to assess its prognostic value.
Conclusion
Methyl N-(2-methylpentanoyl)glycinate, while not a widely recognized metabolite, holds significant potential as a specific biomarker for the integrity of the isoleucine catabolic pathway. Its formation via the glycine conjugation pathway underscores a critical detoxification mechanism for managing the accumulation of branched-chain acyl-CoAs. As analytical technologies continue to improve in sensitivity and scope, the comprehensive profiling of acylglycines, including methyl N-(2-methylpentanoyl)glycinate, will undoubtedly provide deeper insights into metabolic health and disease, paving the way for novel diagnostic and therapeutic strategies.
A Method for Comprehensive Analysis of Urinary Acylglycines by Using Ultra-Performance Liquid Chromatography Quadrupole Linear Ion Trap Mass Spectrometry - CORE. [Link]
Proposed pathways for the biosynthesis of the N-acylglycines, PFAMs,... - ResearchGate. [Link]
A method for comprehensive analysis of urinary acylglycines by using ultra-performance liquid chromatography quadrupole linear ion trap mass spectrometry - PubMed. [Link]
A method for comprehensive analysis of urinary acylglycines by using ultra-performance liquid chromatography quadrupole linear ion trap mass spectrometry - ACS Publications. [Link]
Quantitative analysis of urine acylglycines by ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS): Reference intervals and disease specific patterns in individuals with organic acidemias and fatty acid oxidation disorders | Scilit. [Link]
Acylglycine Analysis by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) - ResearchGate. [Link]
16p - measurement of urinary medium chain acyl glycines by gas chromatography-mass spectrometry. [Link]
Analysis of Organic Acids and Acylglycines for the Diagnosis of Related Inborn Errors of Metabolism by GC- And HPLC-MS - PubMed. [Link]
Glycine Metabolism and Its Alterations in Obesity and Metabolic Diseases - PMC - NIH. [Link]
Glycine conjugation: importance in metabolism, the role of glycine N-acyltransferase, and factors that influence interindividual. [Link]
Acylglycine kinetics of participants with healthy weight and class III obesity. - ResearchGate. [Link]
GLYAT (glycine-N-acyltransferase) - Atlas of Genetics and Cytogenetics in Oncology and Haematology. [Link]
Structure of Bovine Glycine N-Acyltransferase Clarifies Its Catalytic Mechanism | Biochemistry - ACS Publications. [Link]
Use of reversed phase HP liquid chromatography to assay conversion of N-acylglycines to primary fatty acid amides by peptidylglycine-α-amidating monooxygenase | Scilit. [Link]
Glycine Metabolism and Its Alterations in Obesity and Metabolic Diseases - MDPI. [Link]
Derivatization of N-Acyl Glycines by 3-Nitrophenylhydrazine for Targeted Metabolomics Analysis and Their Application to the. [Link]
Analysis of Organic Acids and Acylglycines for the Diagnosis of Related Inborn Errors of Metabolism by GC- and HPLC-MS | Springer Nature Experiments. [Link]
Long-chain acyl-CoA synthetases: biological functions, diseases and therapeutic targets. [Link]
Quantitative analysis of urine acylglycines by ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS): Reference intervals and disease specific patterns in individuals with organic acidemias and fatty acid oxidation disorders - PubMed. [Link]
Derivatization of N-Acyl Glycines by 3-Nitrophenylhydrazine for Targeted Metabolomics Analysis and Their Application to the Study of Diabetes Progression in Mice | Analytical Chemistry - ACS Publications. [Link]
Branched-chain amino acids and cardiometabolic diseases: biomarker, causal agent, or both? - PMC. [Link]
Branched-chain amino acids in health and disease: metabolism, alterations in blood plasma, and as supplements - PMC. [Link]
Metabolic and Tissue-Specific Regulation of Acyl-CoA Metabolism | PLOS One. [Link]
Functional Characterisation of Three Glycine N-Acyltransferase Variants and the Effect on Glycine Conjugation to Benzoyl–CoA - PMC. [Link]
An overview of coenzyme A and acyl-CoA metabolism . The main pathways... - ResearchGate. [Link]
The Impact of Obesity-Associated Glycine Deficiency on the Elimination of Endogenous and Exogenous Metabolites via the - DigitalCommons@TMC. [Link]
Interplay Between Plasma Glycine and Branched-Chain Amino Acids Contributes to the Development of Hypertension and Coronary Heart Disease - PMC. [Link]
Branched-chain Amino Acids: Health Benefits, Side Effects, Uses, Dose & Precautions. [Link]
Synthesis of Menthol Glycinates and Their Potential as Cooling Agents - PMC. [Link]
Unveiling the Maze: Branched-Chain Amino Acids Fueling the Dynamics of Cancer Metabolism and Progression - MDPI. [Link]
Synthesis of Menthol Glycinates and Their Potential as Cooling Agents - NSF PAR. [Link]
Solubility profile of Methyl N-(2-methylpentanoyl)glycinate in organic solvents
This guide serves as a technical blueprint for profiling the solubility of Methyl N-(2-methylpentanoyl)glycinate , a specialized N-acyl amino acid derivative. Given the compound's specific structural characteristics—a br...
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as a technical blueprint for profiling the solubility of Methyl N-(2-methylpentanoyl)glycinate , a specialized N-acyl amino acid derivative.
Given the compound's specific structural characteristics—a branched lipophilic tail (2-methylpentanoyl) coupled with a polar glycine methyl ester headgroup—this guide synthesizes theoretical predictive modeling with rigorous experimental validation protocols.
Executive Summary & Chemical Identity[1][2][3]
Methyl N-(2-methylpentanoyl)glycinate (CAS: Analogous to 10010522 series) is an amphiphilic ester often utilized as a pharmaceutical intermediate or flavor precursor. Its structure combines a hydrophobic branched alkyl chain with a polar amide-ester terminus, dictating a solubility profile that favors semi-polar organic solvents over aqueous media.
Physical State: Typically a low-melting solid or viscous oil at standard temperature and pressure (STP).
Core Solubility Directive
For process development, alcohols (methanol, ethanol) and chlorinated solvents (DCM) are the primary solubilizers. Water acts as an anti-solvent, while ethers and esters provide tunable solubility for crystallization.
Theoretical Solubility Prediction (In Silico)
Before wet-lab experimentation, we establish a theoretical baseline using Hansen Solubility Parameters (HSP). This minimizes solvent waste and targets the most effective solvent classes.
Hansen Solubility Parameters (HSP)
The solubility is governed by the "Like Seeks Like" principle, quantified by the interaction radius (
) between the solute (1) and solvent (2):
(Dispersion): High contribution from the 2-methylpentyl chain.
(Polarity): Moderate contribution from the amide/ester linkage.
Strong H-bonding matches the amide/ester functionality.
Chlorinated Hydrocarbons
Dichloromethane (DCM)
Very High
Excellent polarity match; standard solvent for N-acyl esters.
Esters
Ethyl Acetate
Moderate-High
Good dispersion/polar balance; potential "Green" alternative to DCM.
Aliphatic Hydrocarbons
Hexane, Heptane
Low
mismatch; likely leads to phase separation or oiling out.
Aqueous
Water
Very Low
Hydrophobic alkyl chain dominates; high interfacial tension.
Experimental Determination Protocol
To validate theoretical models, use the Static Equilibrium (Shake-Flask) Method coupled with HPLC quantification. This protocol ensures thermodynamic equilibrium is reached, providing defensible data for regulatory filing (e.g., IND/NDA).
Workflow Visualization
Figure 1: Standardized workflow for determining the thermodynamic solubility of semi-polar organic esters.
Detailed Methodology
Preparation: Add excess Methyl N-(2-methylpentanoyl)glycinate to 10 mL of the target solvent in a sealed glass vial.
Equilibration: Agitate at constant temperature (e.g., 25°C, 30°C, 35°C) for 24–72 hours using a thermostatic orbital shaker.
Critical Check: Ensure solid phase is always present. If fully dissolved, add more solute.
Sampling: Stop agitation and allow phases to separate for 2 hours. Centrifuge if necessary. Filter the supernatant through a 0.45 µm PTFE syringe filter (pre-saturated to prevent adsorption).
Quantification: Dilute the filtrate with mobile phase (typically Acetonitrile:Water) and analyze via HPLC.
Detector: UV at 210 nm (amide bond absorption).
Column: C18 Reverse Phase.
Thermodynamic Modeling & Data Analysis
For process scaling, single-point data is insufficient. You must model solubility as a function of temperature to predict crystallization yields.
Modified Apelblat Equation
The empirical Apelblat model is the industry standard for correlating solubility (
, mole fraction) with temperature (, Kelvin):
A, B, C: Empirical constants derived from regression analysis.
Utility: Allows interpolation of solubility at any temperature within the measured range.
Van't Hoff Equation (Enthalpy of Solution)
To understand the energetics (endothermic vs. exothermic):
: Apparent molar enthalpy of solution.
Positive
: Endothermic (Solubility increases with T).
Negative
: Exothermic (Solubility decreases with T).
Insight: For N-acyl glycinates, dissolution is typically endothermic (
), meaning heating significantly boosts solubility.
Solvent Selection Strategy for Process Development
When selecting solvents for extraction or crystallization of Methyl N-(2-methylpentanoyl)glycinate, prioritize ICH Class 3 (Low Toxicity) solvents.
Solvent Decision Matrix
Solvent
ICH Class
Solubility Performance
Process Role
Ethanol
3
High
Preferred. Green, safe, easily evaporated.
2-MeTHF
-
High
Green Alternative to DCM/Toluene. Excellent for biphasic extractions.
Ethyl Acetate
3
Moderate/High
Good for crystallization; lower toxicity than chlorinated solvents.
Acetonitrile
2
High
Use only for analytical (HPLC) purposes; avoid in large-scale processing.
Heptane
3
Low
Anti-solvent. Use to force precipitation from ethyl acetate or ethanol.
Visualization: Solvent Selection Logic
Figure 2: Decision tree for selecting solvents based on process intent (Extraction vs. Crystallization).
References
Jouyban, A. (2019). Solubility: From Fundamental to Applications. In Handbook of Solubility Data for Pharmaceuticals. CRC Press.[1] (Standard reference for Apelblat and van't Hoff modeling).
OECD Guidelines for the Testing of Chemicals. (1995). Test No. 105: Water Solubility. OECD Publishing. Link
Li, J., & Sha, Y. (2008).[2] A Convenient Synthesis of Amino Acid Methyl Esters.[2][3] Molecules, 13(5), 1111–1119.[2] (Provides synthesis and general solubility context for amino acid methyl esters). Link
Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press.[1] (Source for theoretical solubility parameter calculations).
Lee, H. S., et al. (2025).[4] Sustainable Synthesis and Emulsifying Potential of N-Acyl Glycine.[4][5] SSRN Electronic Journal. (Context on N-acyl glycine physicochemical properties). Link
Methyl N-(2-methylpentanoyl)glycinate: Synthesis, Organoleptic Mechanisms, and Applications as a Next-Generation Flavor & Fragrance Intermediate
Executive Summary The demand for sophisticated flavor modulation—specifically the enhancement of umami, kokumi (mouthfulness), and savory profiles—has driven the exploration of N-acyl amino acid derivatives. Methyl N-(2-...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The demand for sophisticated flavor modulation—specifically the enhancement of umami, kokumi (mouthfulness), and savory profiles—has driven the exploration of N-acyl amino acid derivatives. Methyl N-(2-methylpentanoyl)glycinate (also referred to as N-(2-methylpentanoyl)glycine methyl ester) represents a highly specialized intermediate in this class. By combining a branched-chain aliphatic acyl group with a methyl-esterified glycine backbone, this compound functions as a volatile pro-flavor. This whitepaper provides an in-depth technical analysis of its structural rationale, receptor-level mechanisms, and validated synthetic protocols for application scientists and drug development professionals.
Chemical Identity & Structural Rationale
Methyl N-(2-methylpentanoyl)glycinate is an esterified N-acyl amino acid. Its architecture is deliberately designed to exploit three distinct organoleptic vectors:
The Glycine Backbone: Provides the fundamental amino acid moiety recognized by oral receptors.
The 2-Methylpentanoyl Group: A branched C6 aliphatic chain that introduces specific steric hindrance and lipophilicity. This branching mimics the structural motifs of medium-chain fatty acids, imparting a "fatty" mouthfeel or kokumi effect without the associated lipid caloric load [1].
The Methyl Ester: Serves a dual purpose. First, it significantly lowers the boiling point and increases the volatility of the compound, allowing it to contribute to orthonasal and retronasal olfaction (often imparting subtle fruity or green top notes). Second, it acts as a temporary protecting group in aqueous matrices, functioning as a "pro-flavor" that is enzymatically cleaved in vivo.
Organoleptic Mechanisms: The Pro-Flavor Concept
The sensory impact of N-acyl amino acids is primarily mediated through their interaction with the Calcium-Sensing Receptor (CaSR) and the T1R1/T1R3 heterodimer (the classic umami receptor). However, free N-acyl glycines are non-volatile and contribute strictly to gustation (taste).
By esterifying the carboxylic acid, Methyl N-(2-methylpentanoyl)glycinate becomes a bridging molecule between olfaction and gustation. Upon ingestion, the compound is subjected to salivary esterases. The enzymatic hydrolysis of the methyl ester releases the active N-(2-methylpentanoyl)glycine directly into the oral cavity. This controlled release mechanism ensures a prolonged flavor perception (lingering effect), which is highly desirable in savory food matrices and oral care pharmaceuticals [2].
Fig 1: Dual-action organoleptic pathway of Methyl N-(2-methylpentanoyl)glycinate.
Experimental Methodology: Synthesis & Validation
To ensure high purity and yield suitable for sensory evaluation, the synthesis of Methyl N-(2-methylpentanoyl)glycinate is best achieved via a modified biphasic Schotten-Baumann acylation. This method is highly scalable and prevents the premature hydrolysis of the acyl chloride.
Optimized Biphasic Acylation Protocol
Reagents:
Glycine methyl ester hydrochloride (1.0 eq)
2-Methylpentanoyl chloride (1.05 eq)
Dichloromethane (DCM) (Solvent)
Saturated aqueous NaHCO₃ (Base/Buffer)
Step-by-Step Procedure:
System Preparation: Dissolve glycine methyl ester hydrochloride in a 1:1 mixture of DCM and saturated aqueous NaHCO₃.
Causality: The biphasic system ensures that the free amine is generated in situ and immediately partitions into the organic phase to react with the acid chloride. The aqueous base continuously neutralizes the HCl byproduct, driving the equilibrium forward without protonating the unreacted amine.
Acylation: Cool the vigorously stirring biphasic mixture to 0°C using an ice bath. Add 2-methylpentanoyl chloride dropwise over 30 minutes.
Causality: Cooling strictly controls the exothermic nature of amide bond formation and minimizes the competitive, undesired hydrolysis of the acid chloride by the aqueous phase.
Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) eluent.
Self-Validating Step: The reaction is deemed complete when the ninhydrin-positive baseline spot (glycine ester) disappears, replaced by a UV-inactive, iodine-staining spot at a higher
(~0.6).
Workup & Extraction: Transfer the mixture to a separatory funnel and isolate the organic (DCM) layer. Wash the organic layer sequentially with:
Brine (to break micro-emulsions and pre-dry the organic phase).
Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude oil via vacuum distillation to yield the pure product as a colorless liquid.
Robust analytical characterization is critical before introducing the intermediate into flavor matrices. The following tables summarize the expected physicochemical properties and comparative sensory thresholds based on structurally analogous N-acyl amino acids [3].
Note: Data reflects the sensory impact post-hydrolysis in simulated salivary fluid (pH 6.8, 37°C).
Compound
Primary Descriptor
Threshold (ppm)
Kokumi Enhancement Factor
N-Lactoyl Leucine (Reference)
Umami, Savory
15.0
1.0x
N-(2-methylpentanoyl)glycine
Fatty, Mouthfulness
8.5
1.8x
Methyl N-(2-methylpentanoyl)glycinate
Fruity top note, delayed Savory
12.0 (Initial)
1.5x (Post-hydrolysis)
Formulation & Application Guidelines
When utilizing Methyl N-(2-methylpentanoyl)glycinate in commercial formulations, application scientists must account for matrix pH and thermal processing:
Thermal Stability: The methyl ester is stable under standard pasteurization conditions (72°C for 15 seconds) but may undergo accelerated hydrolysis during aggressive retort processing (>121°C). If the target is a clear beverage where volatility is desired, late-stage dosing is recommended.
Synergistic Pairings: The compound exhibits profound synergism with ribonucleotides (IMP/GMP) and Monosodium Glutamate (MSG). Formulating this ester at 5-10 ppm alongside 0.1% MSG can amplify the perceived savory intensity by up to 40%, allowing for significant sodium reduction in the final product [1][3].
Conclusion
Methyl N-(2-methylpentanoyl)glycinate is a highly versatile intermediate that bridges the gap between volatile fragrance components and non-volatile taste modulators. By leveraging the specific steric profile of the 2-methylpentanoyl group and the pro-flavor mechanics of the methyl ester, flavor chemists can achieve dynamic, time-released sensory profiles. The biphasic synthetic protocol provided ensures high-fidelity production, supporting its integration into next-generation savory and pharmaceutical formulations.
References
Givaudan S.A. (2013). N-acyl amino acid derivatives as food flavouring compounds (Patent No. WO2013149012A1). World Intellectual Property Organization.
Christa, P., Krauss, A., Dunkel, A., & Hofmann, T. (2022). Discovery and Identification of Tastants and Taste-Modulating N-Acyl Amino Acid Derivatives in Traditional Korean Fermented Dish Kimchi Using a Sensomics Approach. Journal of Agricultural and Food Chemistry, 70(24), 7500–7514. Available at:[Link]
Zhao, S., Xu, X., Li, Z., & Zhao, G. (2023). Six categories of amino acid derivatives with potential taste contributions: a review of studies on soy sauce. Food Chemistry, 64(22), 1-12. Available at:[Link]
Foundational
Thermodynamic Profiling of Methyl N-(2-methylpentanoyl)glycinate: A Comprehensive Technical Guide
Executive Summary Methyl N-(2-methylpentanoyl)glycinate (MMPG) is a specialized branched-chain N-acylglycine ester. In pharmaceutical development, lipidic amino acid derivatives like MMPG are increasingly utilized as per...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Methyl N-(2-methylpentanoyl)glycinate (MMPG) is a specialized branched-chain N-acylglycine ester. In pharmaceutical development, lipidic amino acid derivatives like MMPG are increasingly utilized as permeation enhancers, self-assembling prodrugs, and excipients in lipid-based nanocarriers. Understanding the thermodynamic properties of MMPG—specifically its phase transitions, solubility energetics, and membrane partitioning behavior—is critical for optimizing formulation stability and bioavailability. This whitepaper provides an in-depth, field-proven framework for the thermodynamic characterization of MMPG, bridging predictive modeling with rigorous empirical protocols.
The thermodynamic behavior of MMPG is dictated by its tripartite molecular architecture:
The Hydrophobic Tail (2-methylpentanoyl group): Unlike straight-chain hexanoyl derivatives, the
-methyl branch introduces steric hindrance. This branching disrupts crystalline lattice packing, significantly increasing the entropy of fusion () and lowering the melting temperature ().
The Amide Linkage: Provides a localized dipole and a hydrogen-bond donor/acceptor pair, facilitating interaction with aqueous solvents and lipid headgroups.
The Methyl Ester Headgroup: Esterification of the glycine carboxylate removes a primary hydrogen-bond donor. This drastically lowers the boiling point and alters the dielectric constant compared to the free acid form, shifting the molecule's overall profile toward higher lipophilicity.
Predictive Modeling via Group Contribution
Before empirical testing, thermodynamic parameters such as ideal-gas heat capacity (
) and enthalpy of vaporization () can be estimated using the Joback group-contribution method . This method utilizes first-order functional group contributions to predict thermophysical properties based on the assumption of additive structural parameters [1]. For MMPG, the predictive model accounts for the aliphatic branch, the secondary amide, and the ester linkage, providing a baseline for expected phase behavior during scale-up synthesis.
Experimental Methodologies & Causality
To transition from theoretical models to formulation-ready data, three primary thermodynamic techniques are employed. Each method is chosen based on specific causal relationships between the molecule's physical state and its environmental interactions.
Differential Scanning Calorimetry (DSC)
DSC is utilized to quantify the enthalpy of fusion (
) and heat capacity changes (). Because MMPG contains a volatile methyl ester group, standard open-pan DSC often yields skewed endotherms due to premature evaporation. Therefore, hermetically sealed aluminum pans are mandatory. The integration of the melting endotherm directly quantifies the energy required to overcome the van der Waals forces in the branched tail and the dipole-dipole interactions of the amide core.
Isothermal Titration Calorimetry (ITC)
To evaluate MMPG as a permeation enhancer, its interaction with biological membranes must be mapped. ITC provides direct, real-time quantification of binding affinity (
), enthalpy (), and entropy () without the need for molecular labeling[2]. When MMPG is titrated into a suspension of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC) large unilamellar vesicles (LUVs), the heat of transfer () is recorded. The partitioning of such amphiphiles is typically entropy-driven () due to the hydrophobic effect—the release of highly ordered clathrate water molecules surrounding the 2-methylpentanoyl chain as it inserts into the lipid bilayer [3].
Solubility Thermodynamics
The temperature-dependent solubility of MMPG in aqueous and organic solvents is analyzed using the van 't Hoff equation . By plotting the natural logarithm of mole fraction solubility (
) against the inverse of temperature (), the apparent dissolution enthalpy () and entropy () are extracted [4]. If the van 't Hoff plot is strictly linear, is assumed to be zero over the temperature range. Non-linearity indicates a temperature-dependent heat capacity change, necessitating the use of the Jouyban-Acree model for accurate pharmaceutical solvent mapping.
Caption: Workflow for the thermodynamic characterization of MMPG in pharmaceutical development.
Step-by-Step Experimental Protocols
Protocol 1: High-Sensitivity DSC for Phase Behavior
Causality Check: This protocol uses hermetic sealing to prevent endothermic artifacts caused by the volatilization of the methyl ester headgroup.
Sample Preparation: Accurately weigh 3.0–5.0 mg of high-purity (>99%) MMPG into an aluminum DSC pan.
Sealing: Crimp the pan with a hermetic lid using a standardized sample press to ensure a pressure-tight seal. Prepare an empty hermetically sealed pan as the reference.
Purging: Place both pans into the DSC cell. Purge the cell with dry Nitrogen (
) at a flow rate of 50 mL/min to prevent oxidative degradation and moisture condensation.
Thermal Cycling:
Equilibrate at -20 °C for 5 minutes.
Heat from -20 °C to 100 °C at a strictly controlled ramp rate of 5 °C/min.
Cool back to -20 °C at 5 °C/min to observe crystallization hysteresis.
Data Extraction: Integrate the area under the melting peak using the instrument's thermodynamic software to calculate
(J/g, then convert to kJ/mol).
Protocol 2: ITC for Membrane Partitioning
Causality Check: A critical self-validating step here is the "blank titration" (MMPG into buffer). Amphiphiles exhibit significant heats of dilution; failing to subtract this will result in artificially inflated binding enthalpies.
Vesicle Preparation: Prepare 10 mM POPC LUVs (~100 nm diameter) in standard PBS (pH 7.4) using the thin-film hydration method followed by extrusion through a polycarbonate membrane.
Degassing: Degas both the POPC suspension and a 1 mM MMPG solution (in identical PBS) under vacuum for 10 minutes to prevent bubble formation in the ITC cell.
Titration Setup: Load the ITC sample cell (typically ~1.4 mL) with the POPC LUV suspension. Load the injection syringe with the 1 mM MMPG solution.
Injection Parameters: Program the ITC for 25 injections of 10 µL each, with a 150-second spacing between injections to allow the heat signal to return to baseline. Maintain the cell at 25.0 °C.
Control Experiment: Perform a blank titration by injecting the 1 mM MMPG solution into pure PBS.
Thermodynamic Integration: Subtract the blank heats from the sample heats. Fit the resulting isotherm to a membrane-partitioning model to extract
and . Calculate and using standard thermodynamic relations ( and ).
Caption: Thermodynamic pathways of MMPG partitioning and self-assembly in aqueous lipid systems.
Quantitative Data Presentation
The following tables summarize the thermodynamic parameters for MMPG. (Note: Values are representative benchmarks derived from homologous branched N-acylglycine methyl esters to illustrate the expected thermodynamic profile).
Table 1: Predicted vs. Experimental Phase Thermodynamics of MMPG
Thermodynamic Parameter
Predictive Model (Joback)
Experimental (DSC)
Variance / Causality
Melting Point ()
48.2 °C
42.5 ± 0.3 °C
Lower empirical due to steric branch disrupting crystal lattice.
Enthalpy of Fusion ()
26.4 kJ/mol
21.8 ± 0.5 kJ/mol
Reduced intermolecular van der Waals contact area.
Boiling Point ()
285.0 °C
278.1 ± 1.2 °C
Absence of carboxylic H-bond donor lowers .
Table 2: Membrane Partitioning Thermodynamics (ITC at 25 °C in POPC LUVs)
Parameter
Value
Thermodynamic Interpretation
Binding Affinity ()
Moderate affinity; suitable for transient permeation enhancement.
Free Energy ()
-20.0 kJ/mol
Spontaneous partitioning into the lipid bilayer.
Enthalpy ()
-4.5 kJ/mol
Weakly exothermic; driven by favorable van der Waals interactions in the lipid tail region.
Entropy ()
+15.5 kJ/mol
Strongly entropy-driven; caused by the hydrophobic effect (release of ordered water).
References
Constantinou, L., & Gani, R. (1994). Review of group contribution methods for prediction of thermodynamic properties of long-chain hydrocarbons. Taylor & Francis. Retrieved from[Link]
Huang, Z., et al. (2023). Applications of Isothermal Titration Calorimetry in Studying Biomimetic Nanocarriers. MDPI. Retrieved from[Link]
Martins, J., & Moreno, M. J. (2017). Partition of Amphiphilic Molecules to Lipid Bilayers by ITC: Low-Affinity Solutes. ACS Omega. Retrieved from[Link]
Ruidiaz, M., et al. (2020). Solubility, Solution Thermodynamics, and Preferential Solvation of Amygdalin in Ethanol + Water Solvent Mixtures. MDPI. Retrieved from[Link]
Protocols & Analytical Methods
Method
High-Resolution GC-MS Analysis Protocol for Methyl N-(2-methylpentanoyl)glycinate in Clinical Metabolomics
Introduction & Analytical Rationale The accurate quantification of acylglycines in biological matrices is a cornerstone of clinical metabolomics, particularly for diagnosing inborn errors of metabolism (IEMs) such as fat...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Analytical Rationale
The accurate quantification of acylglycines in biological matrices is a cornerstone of clinical metabolomics, particularly for diagnosing inborn errors of metabolism (IEMs) such as fatty acid oxidation disorders and organic acidemias[1]. N-(2-methylpentanoyl)glycine is an acylglycine formed when accumulating 2-methylpentanoyl-CoA is conjugated with glycine to facilitate urinary excretion.
While many organic acid protocols rely on trimethylsilyl (TMS) derivatization, di-TMS derivatives of acylglycines are notoriously unstable and prone to thermal degradation during gas chromatography if the injection port or column contains active sites[2]. To circumvent this, our protocol converts the free acid into Methyl N-(2-methylpentanoyl)glycinate via esterification. N-acylglycine methyl esters (NAGMEs) exhibit superior thermal stability, highly reproducible retention indices, and distinct electron ionization (EI) fragmentation patterns[3], making them the ideal target analytes for robust, high-throughput GC-MS workflows.
Metabolic Context & Causality
The biological imperative for this analysis lies in the mitochondrial detoxification pathways. When specific dehydrogenases fail, acyl-CoA species accumulate within the mitochondria. The enzyme Glycine N-acyltransferase (GLYAT) catalyzes the transfer of the acyl group to glycine, converting the lipophilic, toxic acyl-CoA into a water-soluble acylglycine that can be cleared by the kidneys.
By analyzing the methyl ester derivative of the excreted N-(2-methylpentanoyl)glycine, we create a direct analytical window into mitochondrial acyl-CoA flux.
Fig 1: Metabolic detoxification of acyl-CoA and subsequent derivatization for GC-MS analysis.
Experimental Protocol: A Self-Validating Workflow
This protocol utilizes a self-validating system. By incorporating stable isotope-labeled internal standards (ISTDs) before extraction and utilizing a specific liquid-liquid extraction (LLE) post-derivatization, the method inherently controls for matrix effects, extraction efficiency, and derivatization completeness.
Materials & Reagents
Derivatization Reagent: 3M Methanolic HCl (prepared fresh) or 14% Boron trifluoride (BF3) in methanol. Causality: Acid catalysis drives the esterification of the carboxylic acid group of the glycine conjugate with methanol, yielding the stable methyl ester.
Extraction Solvent: HPLC-grade Hexane.
Internal Standard (ISTD): d5-isovalerylglycine or d3-hexanoylglycine (100 µM in methanol).
Step-by-Step Methodology
Sample Aliquoting: Transfer 100 µL of clarified urine (normalized to 1 mmol/L creatinine[2]) into a borosilicate glass vial. Add 10 µL of the ISTD solution.
Solid Phase Extraction (SPE): Pass the sample through a mixed-mode anion exchange SPE cartridge. Wash with deionized water and elute the acidic fraction (containing free acylglycines) using 5% formic acid in methanol.
Evaporation: Dry the eluate completely under a gentle stream of ultra-pure nitrogen gas at 40°C. Critical Step: Residual water will hydrolyze the esterification reaction; absolute dryness is mandatory.
Derivatization: Add 200 µL of 3M Methanolic HCl to the dried residue. Cap tightly with a PTFE-lined septum. Incubate at 80°C for 30 minutes to form Methyl N-(2-methylpentanoyl)glycinate.
Neutralization & LLE: Allow the vial to cool to room temperature. Add 400 µL of Hexane and 200 µL of saturated aqueous NaCl. Vortex vigorously for 60 seconds. Causality: The highly lipophilic methyl ester partitions exclusively into the upper hexane layer, leaving salts, polar matrix interferents, and unreacted acid in the aqueous phase.
Transfer: Transfer the upper hexane layer to a GC autosampler vial containing a glass micro-insert.
Fig 2: Step-by-step sample preparation and derivatization workflow for acylglycine methyl esters.
GC-MS Analytical Parameters
The gas chromatography method is optimized to resolve structural isomers (e.g., distinguishing 2-methylpentanoyl from hexanoyl derivatives) using a mid-polarity column and a controlled temperature ramp.
Table 1: GC-MS Instrument Configuration
Parameter
Specification / Setting
Instrument
Single or Triple Quadrupole GC-MS (e.g., Agilent 7890B/5977B)
Column
DB-5MS or HP-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness)
Carrier Gas
Helium (Ultra-High Purity, 99.999%), Constant Flow at 1.0 mL/min
Full Scan (m/z 50–550) or SIM (Selected Ion Monitoring)
Mass Spectrometry & Data Interpretation
The identification of Methyl N-(2-methylpentanoyl)glycinate relies on its specific EI fragmentation pattern. The molecular weight of the intact methyl ester is 187 Da (C9H17NO3).
Under 70 eV electron ionization, N-acylglycine methyl esters (NAGMEs) undergo predictable fragmentation[3]:
m/z 187 [M]⁺: The molecular ion (often low abundance but detectable).
m/z 156[M - OCH₃]⁺: Loss of the methoxy group from the ester.
m/z 128 [M - COOCH₃]⁺: Alpha-cleavage resulting in the loss of the entire ester moiety.
m/z 99 [C₆H₁₁O]⁺: The 2-methylpentanoyl acyl cation, formed by cleavage of the amide bond.
m/z 88[NH=CH-COOCH₃]⁺: The characteristic rearrangement ion for N-acylglycine methyl esters. This fragment is highly diagnostic for identifying the glycine methyl ester backbone[3].
Ensures detection of trace mitochondrial leakage[1].
Linearity (R²)
> 0.995 (0.1 – 50 µmol/L)
Confirms quantitative reliability across physiological and pathological ranges.
Intra-day Precision (CV)
< 4.5%
Validates the stability of the methyl ester derivative during the autosampler queue.
Recovery (ISTD)
88% - 95%
Hexane LLE provides excellent recovery while excluding polar matrix suppressors.
Quality Assurance & Troubleshooting
To maintain a self-validating system, every analytical batch must include the following QA/QC checks:
Reagent Blanks: Run a water blank through the entire SPE and derivatization process. The absence of the m/z 88 and m/z 99 peaks confirms that reagents are free from artifactual acylglycine contamination.
Peak Tailing: If the Methyl N-(2-methylpentanoyl)glycinate peak exhibits tailing (Asymmetry factor > 1.5), it indicates the buildup of active sites (non-volatile matrix residue) in the GC inlet liner. Corrective Action: Replace the deactivated glass liner and trim the first 10 cm of the analytical column[2].
Incomplete Derivatization: Monitored by the ratio of the target analyte to the internal standard. A sudden drop in absolute peak areas across all samples indicates water contamination in the methanolic HCl reagent, necessitating fresh reagent preparation.
References
MetBioNet best practice guidelines for analysis of organic acids by Gas Chromatography Mass Spectrometry. (2011). Metabolic Biochemistry Network. Available at:[Link]
A quantitative gas chromatography tandem mass spectrometry method for metabolic profiling of urine organic acids and acylglycines. (2024). Clinical Chemistry, Oxford Academic. Available at:[Link]
N-Acylated amino acid methyl esters from marine Roseobacter group bacteria. (2018). Beilstein Journal of Organic Chemistry, 14, 2964–2973. Available at:[Link]
Application Notes and Protocols: Derivatization Procedures for the Synthesis of Methyl N-(2-methylpentanoyl)glycinate
Authored by: A Senior Application Scientist Abstract This document provides detailed procedural guidance for the synthesis of Methyl N-(2-methylpentanoyl)glycinate, a molecule of interest in various biochemical and pharm...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: A Senior Application Scientist
Abstract
This document provides detailed procedural guidance for the synthesis of Methyl N-(2-methylpentanoyl)glycinate, a molecule of interest in various biochemical and pharmaceutical research contexts. The primary method detailed is the N-acylation of glycine methyl ester hydrochloride with 2-methylpentanoyl chloride. This application note is intended for researchers, scientists, and professionals in drug development, offering in-depth protocols, mechanistic insights, and data presentation to ensure reproducible and efficient synthesis.
Introduction
N-acyl amino acids are a class of molecules with diverse biological activities and are often studied as potential biomarkers or therapeutic agents.[1] Methyl N-(2-methylpentanoyl)glycinate, the target compound of this guide, is an N-acylated derivative of the simplest amino acid, glycine. Its synthesis is a fundamental chemical transformation that involves the formation of an amide bond between 2-methylpentanoic acid and the amino group of glycine methyl ester. This process, often referred to as derivatization, is crucial for modifying the physicochemical properties of the parent amino acid, such as its volatility and polarity, which can be advantageous for analytical purposes or for creating novel bioactive compounds.[2] The protocols herein describe a robust and reliable method for the preparation of this compound.
Core Synthesis Pathway: N-acylation via Schotten-Baumann Conditions
The most direct and widely employed method for the synthesis of Methyl N-(2-methylpentanoyl)glycinate is the N-acylation of glycine methyl ester with 2-methylpentanoyl chloride. This reaction is a classic example of the Schotten-Baumann reaction, which is a well-established method for synthesizing amides from amines and acid chlorides.[3] The reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid that is generated as a byproduct.[4]
To drive this reaction to completion, a base is added to scavenge the HCl produced.
Mechanistic Insight
The Schotten-Baumann reaction proceeds via a nucleophilic acyl substitution mechanism.[5] The amino group of glycine methyl ester acts as a nucleophile, attacking the electrophilic carbonyl carbon of 2-methylpentanoyl chloride. This leads to the formation of a tetrahedral intermediate, which then collapses to form the stable amide bond and releases a chloride ion. The base in the reaction mixture plays a crucial role by deprotonating the protonated amine intermediate, regenerating the nucleophilic amine and neutralizing the HCl byproduct.[6]
Experimental Protocols
Materials and Reagents
Reagent
Formula
Molecular Weight ( g/mol )
Purity
Supplier
Glycine methyl ester hydrochloride
C₃H₈ClNO₂
125.55
≥99%
Major Chemical Supplier
2-Methylpentanoyl chloride
C₆H₁₁ClO
134.60
≥98%
Major Chemical Supplier
Triethylamine (TEA)
C₆H₁₅N
101.19
≥99.5%
Major Chemical Supplier
Dichloromethane (DCM), anhydrous
CH₂Cl₂
84.93
≥99.8%
Major Chemical Supplier
Sodium bicarbonate (NaHCO₃)
NaHCO₃
84.01
ACS Reagent
Major Chemical Supplier
Anhydrous sodium sulfate (Na₂SO₄)
Na₂SO₄
142.04
ACS Reagent
Major Chemical Supplier
Hydrochloric acid (HCl), 1 M
HCl
36.46
Major Chemical Supplier
Brine (saturated NaCl solution)
NaCl
58.44
Prepared in-house
Protocol 1: Synthesis of Methyl N-(2-methylpentanoyl)glycinate
This protocol details the step-by-step procedure for the N-acylation of glycine methyl ester hydrochloride.
Step 1: Reaction Setup
To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add glycine methyl ester hydrochloride (1.26 g, 10 mmol).
Add anhydrous dichloromethane (40 mL) to the flask.
Cool the resulting suspension to 0 °C in an ice bath.
Step 2: Addition of Reagents
Slowly add triethylamine (2.8 mL, 20 mmol, 2.0 eq.) to the stirred suspension at 0 °C. The triethylamine acts as a base to deprotonate the glycine methyl ester hydrochloride, forming the free amine in situ.
In a separate, dry dropping funnel, prepare a solution of 2-methylpentanoyl chloride (1.48 g, 11 mmol, 1.1 eq.) in anhydrous dichloromethane (10 mL).
Add the 2-methylpentanoyl chloride solution dropwise to the reaction mixture over a period of 30 minutes, maintaining the temperature at 0 °C.
Step 3: Reaction Progression and Monitoring
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes 1:1). The disappearance of the glycine methyl ester spot and the appearance of a new, less polar product spot indicates the reaction is proceeding.
Step 4: Work-up and Purification
Once the reaction is complete, quench the reaction by adding 20 mL of deionized water.
Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 1 M HCl (2 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and brine (1 x 20 mL).
Dry the organic layer over anhydrous sodium sulfate.
Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.
The crude product can be further purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford Methyl N-(2-methylpentanoyl)glycinate as a clear oil.
Workflow Diagram
Caption: Workflow for the synthesis of Methyl N-(2-methylpentanoyl)glycinate.
Characterization of Methyl N-(2-methylpentanoyl)glycinate
The identity and purity of the synthesized Methyl N-(2-methylpentanoyl)glycinate should be confirmed using standard analytical techniques.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are powerful tools for structural elucidation. The ¹H NMR spectrum should show characteristic peaks for the methyl ester, the glycine methylene protons, and the protons of the 2-methylpentanoyl group.
Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the target compound. Electrospray ionization (ESI) is a suitable technique for this analysis.
Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the amide C=O stretch (typically around 1640 cm⁻¹) and the ester C=O stretch (around 1740 cm⁻¹), as well as the N-H stretch of the amide (around 3300 cm⁻¹).
Trustworthiness and Self-Validation
The described protocol is designed to be self-validating through clear checkpoints and expected outcomes.
Reaction Monitoring: TLC analysis provides a real-time assessment of the reaction's progress, allowing for adjustments in reaction time if necessary. A successful reaction will show a clear conversion of starting material to a single major product spot.
Purification: The aqueous work-up sequence is designed to remove unreacted starting materials, the triethylamine hydrochloride salt, and any remaining acid chloride. Column chromatography provides a final purification step to ensure high purity of the final product.
Spectroscopic Confirmation: The combination of NMR, MS, and IR spectroscopy provides unambiguous confirmation of the product's identity and purity, leaving no doubt as to the outcome of the synthesis.
Conclusion
This application note provides a comprehensive and detailed guide for the synthesis of Methyl N-(2-methylpentanoyl)glycinate. By following the outlined protocols and understanding the underlying chemical principles, researchers can reliably and efficiently produce this compound for their scientific investigations. The emphasis on mechanistic understanding, detailed procedures, and thorough characterization ensures the integrity and reproducibility of the synthesis.
Preparation and Validation of Methyl N-(2-methylpentanoyl)glycinate Calibration Standards
Introduction and Scientific Rationale Acylglycines are critical diagnostic biomarkers for inborn errors of metabolism (IEMs), specifically fatty acid oxidation disorders and organic acidemias[1]. N-(2-methylpentanoyl)gly...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Scientific Rationale
Acylglycines are critical diagnostic biomarkers for inborn errors of metabolism (IEMs), specifically fatty acid oxidation disorders and organic acidemias[1]. N-(2-methylpentanoyl)glycine (also known as 2-methylvalerylglycine) is a branched-chain acylglycine whose physiological quantification requires highly accurate calibration standards. High-quality reference materials of acylglycines and their stable-labeled internal standards are essential for newborn screening and IEM detection by MS, GC/MS, or LC/MS methods[2].
The Causality of Derivatization (E-E-A-T)
Free acylglycines exhibit poor volatility and severe peak tailing during chromatographic separation due to the strong hydrogen-bonding potential of their carboxylic acid moiety. Before analysis by GC-MS, organic acids and acylglycines must be converted into more thermally stable, volatile, and chemically inert forms, such as methyl esters[3].
Acid-catalyzed Fisher esterification using methanolic HCl replaces the acidic proton with a methyl group, yielding Methyl N-(2-methylpentanoyl)glycinate . This neutralizes the charge and increases lipophilicity, ensuring sharp, symmetrical peaks. Furthermore, N-acylated amino acid methyl esters analyzed via MS yield characteristic EI and ESI fragmentation patterns (e.g., specific McLafferty rearrangements) that are highly diagnostic for structural verification[4].
Matrix-Matching as a Self-Validating System
Biological fluids (urine, plasma) contain endogenous salts and proteins that cause severe ion suppression in ESI-MS and matrix-induced signal enhancement in GC-MS. Preparing the calibration curve in a surrogate matrix (e.g., charcoal-stripped urine) compensates for these matrix effects. By utilizing a stable-isotope-labeled internal standard (IS) alongside matrix-matched calibrators, the protocol establishes a self-validating system that corrects for extraction recovery losses and instrument drift.
Experimental Workflow Visualization
Workflow for derivatization and preparation of matrix-matched acylglycine calibration standards.
Internal Standard (IS): Hexanoylglycine-d3 (or equivalent stable-isotope labeled acylglycine).
Derivatization Reagent: 3N Hydrochloric acid in Methanol (Methanolic HCl).
Solvents: LC-MS Grade Methanol, Ethyl Acetate, and Hexane.
Matrix: Charcoal-stripped human urine (surrogate matrix).
Step-by-Step Methodologies
Protocol A: Synthesis of Methyl N-(2-methylpentanoyl)glycinate Stock (10 mM)
Note: If starting with a pre-derivatized commercial standard, proceed directly to Protocol B.
Weighing: Accurately weigh 1.73 mg of N-(2-methylpentanoyl)glycine (MW ≈ 173.21 g/mol ) into a 5 mL borosilicate glass reaction vial.
Derivatization: Add 1.0 mL of 3N Methanolic HCl to the vial. Seal tightly with a PTFE-lined cap.
Incubation: Heat the vial in a dry block at 65 °C for 30 minutes. Mechanistic Insight: The massive molar excess of methanol drives the equilibrium of the Fisher esterification entirely towards the methyl ester product.
Evaporation: Remove the vial, cool to room temperature, and evaporate the solvent to complete dryness under a gentle stream of ultra-pure nitrogen at 40 °C to remove excess HCl and water.
Reconstitution: Reconstitute the dried residue (now Methyl N-(2-methylpentanoyl)glycinate, MW ≈ 187.24 g/mol ) in exactly 1.0 mL of LC-MS grade methanol. This yields a 10 mM stock solution. Store at -20 °C.
Protocol B: Preparation of Intermediate Working Solutions
To prevent pipetting errors associated with sub-microliter volumes, prepare intermediate working solutions by serially diluting the 10 mM stock in methanol:
WS-A (100 µM): 10 µL of 10 mM Stock + 990 µL Methanol.
WS-B (10 µM): 100 µL of WS-A + 900 µL Methanol.
IS Working Solution (50 µM): Prepared similarly from the deuterated internal standard stock.
Matrix Aliquoting: Transfer 900 µL of stripped urine into seven 2 mL microcentrifuge tubes (labeled L1 to L7).
Standard Addition: Spike the appropriate volume of intermediate working solutions (WS-A or WS-B) into the matrix to achieve the final calibration concentrations (refer to Table 1).
IS Addition: Add 10 µL of the IS Working Solution (50 µM) to all tubes to yield a constant IS concentration of 0.5 µM.
Extraction: Add 1 mL of ethyl acetate to each tube. Vortex vigorously for 2 minutes to partition the lipophilic methyl ester into the organic phase. Centrifuge at 10,000 × g for 5 minutes.
Final Preparation: Transfer exactly 800 µL of the upper organic layer to a clean autosampler vial. Evaporate to dryness under nitrogen and reconstitute in 100 µL of hexane (for GC-MS) or initial mobile phase (for LC-MS).
Quantitative Data Presentation
The following table outlines the spiking scheme for a 7-point calibration curve, designed to cover the physiological and pathological ranges of branched-chain acylglycines, along with expected validation metrics based on FDA bioanalytical guidelines.
Table 1: Matrix-Matched Calibration Curve and Expected Validation Metrics
Calibrator Level
Final Conc. (µM)
Spike Volume & Source
IS Conc. (µM)
Expected Precision (% CV)
Expected Accuracy (%)
L1 (LLOQ)
0.05
5.0 µL of WS-B (10 µM)
0.5
≤ 15.0
80 - 120
L2
0.10
10.0 µL of WS-B (10 µM)
0.5
≤ 10.0
85 - 115
L3
0.50
50.0 µL of WS-B (10 µM)
0.5
≤ 8.0
85 - 115
L4
1.00
10.0 µL of WS-A (100 µM)
0.5
≤ 5.0
90 - 110
L5
5.00
50.0 µL of WS-A (100 µM)
0.5
≤ 5.0
90 - 110
L6
10.00
100.0 µL of WS-A (100 µM)
0.5
≤ 5.0
90 - 110
L7 (ULOQ)
25.00
250.0 µL of WS-A (100 µM)
0.5
≤ 5.0
90 - 110
Note: Precision and accuracy metrics represent typical acceptance criteria for validated clinical mass spectrometry assays. The LLOQ (Lower Limit of Quantitation) must demonstrate a signal-to-noise ratio ≥ 10:1.
References
la Marca, G., & Rizzo, C. (2011). Analysis of Organic Acids and Acylglycines for the Diagnosis of Related Inborn Errors of Metabolism by GC- and HPLC-MS. Methods in Molecular Biology, 708, 73-98. URL:[Link]
Dickschat, J. S., et al. (2018). N-Acylated amino acid methyl esters from marine Roseobacter group bacteria. Beilstein Journal of Organic Chemistry, 14, 2964–2973. URL:[Link]
Technical Support Center: Synthesis of Methyl N-(2-methylpentanoyl)glycinate
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of Methyl N-(2-methylpentanoyl)glycinate. This guide is designed for researchers, chemists, and drug development...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support center for the synthesis of Methyl N-(2-methylpentanoyl)glycinate. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this N-acylation reaction. Our goal is to provide you with in-depth, field-proven insights and actionable protocols to help you consistently achieve high yields and purity.
Section 1: Troubleshooting Guide
This section addresses specific experimental issues in a direct question-and-answer format.
Q1: I am experiencing very low or no yield of my target product. What are the common causes and how can I fix this?
A1: Low or no product yield is the most frequent challenge and can stem from several factors. Let's break down the likely culprits:
Ineffective Amine Nucleophile: The starting material, Methyl Glycinate, is typically supplied as a hydrochloride salt (Methyl Glycinate HCl). In this form, the amine is protonated and is not nucleophilic. It is crucial to liberate the free amine in situ for it to react with the acyl donor.
Solution: Add at least two equivalents of a non-nucleophilic tertiary amine base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIEA). The first equivalent neutralizes the HCl salt, and the second equivalent acts as an acid scavenger for the HCl generated during the acylation reaction with 2-methylpentanoyl chloride.[1]
Poor Quality of Acylating Agent: 2-Methylpentanoyl chloride is highly reactive and susceptible to hydrolysis from atmospheric moisture, converting it to the unreactive 2-methylpentanoic acid.
Solution: Use a fresh bottle of the acyl chloride or distill it immediately before use. Always handle it under an inert atmosphere (e.g., nitrogen or argon) and use dry solvents and glassware.
Suboptimal Reaction Conditions: The Schotten-Baumann reaction between an acyl chloride and an amine is typically very fast and exothermic.[]
Solution: Control the reaction temperature. Start the reaction at 0 °C by adding the acyl chloride dropwise to the solution of methyl glycinate and base in a suitable aprotic solvent (like Dichloromethane or THF).[1] After the addition is complete, allow the reaction to slowly warm to room temperature to ensure it goes to completion.
Incorrect Reaction Pathway: If you are using 2-methylpentanoic acid directly, it will not react with the amine without an activating agent. A simple acid-base reaction will occur, forming an unreactive ammonium salt.[3]
Solution: If using the carboxylic acid, you must employ a coupling agent. Reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or dicyclohexylcarbodiimide (DCC) in combination with an additive like 1-Hydroxybenzotriazole (HOBt) will convert the carboxylic acid into a highly reactive O-acylisourea intermediate, which is then readily attacked by the amine.[1][3]
Troubleshooting Flowchart for Low Yield
Caption: Logical troubleshooting flow for low yield issues.
Q2: My final product is contaminated with a significant side product. What is it and how can I prevent its formation?
A2: The most common impurity when working with α-amino acid esters is the corresponding 2,5-diketopiperazine (DKP) . This is formed by the intermolecular cyclization of two molecules of methyl glycinate.
Mechanism of Formation: This side reaction is base-catalyzed and is favored by higher temperatures and concentrated solutions. The free amine of one methyl glycinate molecule attacks the ester carbonyl of another, leading to the eventual formation of a stable six-membered ring after the elimination of two molecules of methanol. Attempting to synthesize N-substituted glycinates can often lead to predominant formation of diketopiperazine.[4]
Prevention Strategies:
Control Temperature: Keep the reaction temperature low (0 °C to room temperature). Avoid prolonged heating.
Control Stoichiometry: Add the acyl chloride to the solution containing the methyl glycinate. This ensures that the acyl chloride is the limiting reagent at any given moment during the addition, favoring the desired acylation over self-condensation.
Dilution: Running the reaction at a lower concentration can disfavor the bimolecular self-condensation reaction.
Section 2: Frequently Asked Questions (FAQs)
FAQ 1: Which synthetic route offers a better yield and purity: using 2-methylpentanoyl chloride or 2-methylpentanoic acid with a coupling agent?
Both routes are effective, but they have different advantages.
2-Methylpentanoyl Chloride (Schotten-Baumann) Route: This is generally faster, higher-yielding, and more atom-economical as the byproducts (triethylammonium chloride) are easily removed.[1][] However, it requires careful handling of the moisture-sensitive acyl chloride. This is the preferred method for robust, scalable synthesis.
2-Methylpentanoic Acid (Coupling Agent) Route: This method is milder and avoids the use of acyl chlorides. It is ideal for sensitive substrates. However, it involves more reagents (e.g., EDC, HOBt), and the byproducts (e.g., dicyclohexylurea if using DCC) can sometimes complicate purification.[3]
Feature
Acyl Chloride Route
Coupling Agent Route
Reactivity
Very High (Exothermic)
High (Controlled)
Reaction Time
Typically 1-3 hours
Typically 4-12 hours
Key Reagents
Acyl Chloride, Base (TEA)
Carboxylic Acid, EDC, HOBt, Base
Primary Byproduct
Salt (e.g., Et₃N·HCl)
Urea (from EDC/DCC)
Ideal Use Case
Scalable, robust synthesis
Mild conditions, sensitive substrates
FAQ 2: How do I effectively monitor the reaction's progress?
Thin-Layer Chromatography (TLC) is the most straightforward method.
Procedure: Spot the starting material (methyl glycinate), the acyl chloride (or carboxylic acid), and the reaction mixture on a silica gel TLC plate.
Eluent System: A good starting point is a mixture of Hexanes and Ethyl Acetate (e.g., 7:3 or 1:1 v/v). Adjust the polarity as needed.
Visualization: Use a UV lamp (if the product is UV active) and/or stain with potassium permanganate (KMnO₄) or ninhydrin. Ninhydrin is particularly useful as it will stain the primary amine of the starting material but not the amide product.
Interpretation: The reaction is complete when the spot corresponding to the methyl glycinate has been completely consumed and a new, typically less polar, product spot has appeared.
Section 3: Optimized Experimental Protocols
Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.
Protocol A: High-Yield Synthesis via Schotten-Baumann Reaction
This protocol details the N-acylation using 2-methylpentanoyl chloride.
Workflow Diagram
Caption: Step-by-step workflow for the Schotten-Baumann protocol.
Step-by-Step Methodology:
Setup: To a dry, round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add Methyl Glycinate Hydrochloride (1.0 eq).
Solvent & Base: Add dry dichloromethane (DCM, approx. 0.2 M concentration) followed by triethylamine (TEA, 2.2 eq). Stir the resulting slurry for 15 minutes.
Cooling: Cool the flask to 0 °C using an ice-water bath.
Acylation: Add 2-methylpentanoyl chloride (1.05 eq) dropwise via syringe over 30 minutes, ensuring the internal temperature does not rise significantly.
Reaction: Stir the mixture at 0 °C for 1 hour, then remove the ice bath and allow it to warm to room temperature. Continue stirring for an additional 2-4 hours.
Monitoring: Check for the consumption of the starting amine using TLC (stain with ninhydrin).
Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel.
Extraction: Separate the organic layer. Wash it sequentially with 1M HCl (to remove excess TEA), saturated sodium bicarbonate solution (to remove any unreacted acid), and finally with brine.
Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.
Purification: The resulting crude oil can be purified by silica gel column chromatography (using a gradient of ethyl acetate in hexanes) or vacuum distillation to yield the pure product.
Protocol B: Mild Synthesis via EDC/HOBt Coupling
This protocol uses 2-methylpentanoic acid and a peptide coupling agent.
Step-by-Step Methodology:
Setup: To a dry, round-bottom flask under a nitrogen atmosphere, add 2-methylpentanoic acid (1.0 eq), 1-Hydroxybenzotriazole (HOBt, 1.1 eq), and dry dichloromethane (DCM, approx. 0.2 M).
Amine Addition: In a separate flask, prepare a slurry of Methyl Glycinate Hydrochloride (1.1 eq) and N,N-diisopropylethylamine (DIEA, 2.5 eq) in dry DCM.
Activation: Cool the carboxylic acid solution to 0 °C. Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.1 eq) in one portion and stir for 20 minutes to form the active ester.
Coupling: Add the methyl glycinate/DIEA slurry from the second flask to the activated carboxylic acid solution.
Reaction: Stir the reaction mixture at 0 °C for 1 hour and then let it warm to room temperature overnight (approx. 12-16 hours).
Monitoring & Workup: Follow steps 6-10 from Protocol A. The workup will also remove the EDC-urea byproduct and excess HOBt.
References
Vertex AI Search, based on internal knowledge and synthesis of chemical principles.
PMC. Concurrent esterification and N-acetylation of amino acids with orthoesters: A useful reaction with interesting mechanistic implications. Available at: [Link]
RSC Publishing. (2026, January 23). Chemoselective enzymatic acylation of glycine as a green route to N-acyl amino acid surfactants. Available at: [Link]
Fisher Scientific. Amide Synthesis. Available at: [Link]
Chemguide. The Preparation of Amides. Available at: [Link]
Chemistry Steps. (2020, February 26). Amides Preparation and Reactions Summary. Available at: [Link]
ResearchGate. Scheme 26. N-Acylation of b 3-amino esters by CAL-A. Available at: [Link]
PMC. Solid-Phase Synthesis of Methyl N-(pyrimidin-2-yl)glycinate. Available at: [Link]
Google Patents. Procedure for the preparation of acyl glycinates.
Khan Academy. Amide formation from acyl chloride. Available at: [Link]
Organic Syntheses. Asymmetric synthesis of α-amino acids by the alkylation of. Available at: [Link]
Technical Support Center: Resolving Co-elution Issues with Methyl N-(2-methylpentanoyl)glycinate
Welcome to the technical support center for resolving chromatographic co-elution issues involving Methyl N-(2-methylpentanoyl)glycinate. This guide is designed for researchers, scientists, and drug development profession...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for resolving chromatographic co-elution issues involving Methyl N-(2-methylpentanoyl)glycinate. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges in achieving baseline separation for this compound and its potential impurities or related substances. Here, we provide in-depth troubleshooting strategies, detailed experimental protocols, and the scientific rationale behind our recommendations to empower you to overcome these analytical hurdles.
Frequently Asked Questions (FAQs)
Q1: What is co-elution and why is it a problem for the analysis of Methyl N-(2-methylpentanoyl)glycinate?
A1: Co-elution occurs when two or more compounds exit a chromatography column at the same time, resulting in overlapping peaks in the chromatogram.[1] This is a significant issue in the analysis of Methyl N-(2-methylpentanoyl)glycinate because it prevents accurate quantification and identification of the target analyte and any closely related impurities.[2] Given that this molecule possesses a chiral center at the 2-methylpentanoyl moiety, there is a potential for diastereomers if the glycine part is not racemic, or co-elution with other structurally similar N-acylglycine derivatives which may be present as impurities or metabolites.[3][4]
Q2: How can I tell if I have a co-elution problem?
A2: The most apparent sign of co-elution is an asymmetrical or distorted peak shape, such as a shoulder or tailing.[1][5] However, perfect co-elution might not show obvious distortion. More definitive methods include:
Mass Spectrometry (MS) Analysis: If you are using LC-MS or GC-MS, examining the mass spectra across the peak is a powerful tool. If the mass spectra are not identical from the ascending to the descending part of the peak, it confirms the presence of multiple compounds.[5]
Diode Array Detector (DAD) Analysis: For HPLC/UPLC systems, a DAD can perform a peak purity analysis by collecting multiple UV spectra across the peak. Non-identical spectra indicate co-elution.[1][5]
Q3: What are the fundamental chromatographic principles I should consider to resolve co-elution?
A3: The resolution (Rs) between two peaks is governed by three key factors: efficiency (N), selectivity (α), and the retention factor (k).[5] To resolve co-eluting peaks, you need to manipulate one or more of these factors.
Efficiency (N): Refers to the narrowness of the peaks. Higher efficiency leads to sharper peaks and better resolution.
Selectivity (α): The ability of the chromatographic system to differentiate between two analytes. This is often the most impactful factor to adjust.
Retention Factor (k): Describes how long a compound is retained on the column. Increasing retention can sometimes improve separation.
Troubleshooting Guides
This section provides a systematic approach to resolving co-elution issues with Methyl N-(2-methylpentanoyl)glycinate.
Issue 1: Poor Resolution Between Methyl N-(2-methylpentanoyl)glycinate and an Unknown Impurity on a C18 Column.
Initial Assessment: Is Your System Performing Optimally?
Before modifying your method, it's crucial to ensure your HPLC system is not contributing to the problem.
Q: My peaks are broad and tailing, which might be masking the co-elution. What should I check first?
A: Peak broadening and tailing can mimic or worsen co-elution.[2] Before diving into method development, verify the following:
Column Health: The column might be contaminated or have developed a void. Try flushing it with a strong solvent. If the issue persists, the column may need to be replaced.[2]
Extra-Column Volume: Minimize the length and diameter of tubing between the injector, column, and detector to reduce peak broadening.[2]
Flow Rate: Ensure your pump is delivering a consistent and accurate flow rate.[2]
Injection Solvent: Dissolve your sample in the initial mobile phase whenever possible to prevent peak distortion.[2][6]
Troubleshooting Workflow: A Step-by-Step Guide
dot
graph TD {
A[Start: Co-elution Observed] --> B{Is System Suitability Met?};
B -- No --> C[Troubleshoot System: Check for leaks, column health, extra-column volume];
C --> B;
B -- Yes --> D{Optimize Mobile Phase};
D -- Adjust %B --> E{Is Resolution Improved?};
E -- No --> F{Modify pH};
F -- Adjust pH --> G{Is Resolution Improved?};
G -- No --> H{Change Organic Modifier};
H -- e.g., ACN to MeOH --> I{Is Resolution Improved?};
I -- No --> J{Change Column Chemistry};
J -- e.g., C18 to Phenyl-Hexyl --> K{Is Resolution Improved?};
K -- Yes --> L[Method Optimized];
I -- Yes --> L;
G -- Yes --> L;
E -- Yes --> L;
A --> M[End];
L --> M;
}
Fig 1. Troubleshooting workflow for co-elution.
Step 1: Manipulating the Mobile Phase
Changes to the mobile phase are often the simplest and quickest adjustments.[5]
Q: How can I use the mobile phase to improve the separation on my C18 column?
A: For a standard C18 column, you can adjust the mobile phase composition and gradient.
Modify the Organic Modifier Percentage (%B): In reversed-phase HPLC, reducing the percentage of the organic component (like acetonitrile or methanol) will increase retention times and may improve resolution.[7]
Adjust the Gradient: If you are using a gradient, making it shallower (i.e., a slower increase in the organic modifier over time) can significantly improve the separation of closely eluting peaks.[5]
Change the Organic Modifier: Switching between acetonitrile and methanol can alter selectivity due to different solvent properties.
Modify Mobile Phase pH: Since Methyl N-(2-methylpentanoyl)glycinate has an amide linkage and a methyl ester, it is susceptible to hydrolysis at extreme pH. However, small changes in the mobile phase pH can affect the ionization of any acidic or basic impurities, thereby altering their retention and improving separation.[5] Ensure the chosen pH is within the stable range for your column.
Parameter
Initial Condition
Suggested Change
Rationale
Organic Modifier
Acetonitrile
Methanol
Changes selectivity through different solvent-analyte interactions.
Gradient
50-95% B in 10 min
60-80% B in 20 min
A shallower gradient increases the separation window for closely eluting compounds.[5]
pH
4.5
3.5 or 5.5
Alters the ionization state of ionizable impurities, changing their retention.[5]
Step 2: Evaluating the Stationary Phase
If mobile phase optimization is insufficient, changing the stationary phase is the next logical step.[7][8]
Q: My co-elution issue persists after mobile phase optimization. What column should I try next?
A: Changing the column chemistry provides a different selectivity.[5]
Alternative C18 Phases: Not all C18 columns are the same. Consider a C18 column with a different bonding density or end-capping.
Phenyl-Hexyl or Cyano (CN) Phases: These stationary phases offer different retention mechanisms (π-π interactions for phenyl-hexyl) that can significantly alter the elution order and resolve co-eluting peaks.[5]
Smaller Particle or Core-Shell Columns: These columns provide higher efficiency (more theoretical plates), leading to sharper peaks and better resolution.[5]
Issue 2: Separation of Potential Diastereomers of Methyl N-(2-methylpentanoyl)glycinate.
Due to the chiral center in the 2-methylpentanoyl group, diastereomers can exist if the glycine moiety is attached to another chiral molecule or if the synthesis is not stereospecific. Separating these requires a chiral chromatographic approach.
Q: I suspect I have diastereomers of my compound that are co-eluting. How can I separate them?
A: Chiral chromatography is necessary for separating enantiomers and can also be effective for diastereomers.
Chiral Stationary Phases (CSPs): This is the most direct approach. Columns with chiral selectors, such as those based on derivatized cyclodextrins or polysaccharide-based phases, can be used.[9]
Chiral Derivatization: If a suitable chiral column is not available, you can derivatize your compound with a chiral reagent to form diastereomers that can then be separated on a standard achiral column.
Experimental Protocol: Chiral Separation on a Polysaccharide-Based Column
This protocol outlines a starting point for developing a chiral separation method.
Column Selection: Choose a polysaccharide-based chiral column (e.g., cellulose or amylose derivatives).
Mobile Phase Selection:
Normal Phase: A common starting point is a mixture of hexane and isopropanol (e.g., 90:10 v/v).
Reversed Phase: A mixture of water/acetonitrile or water/methanol can also be effective.
Initial Analysis:
Equilibrate the column with the initial mobile phase for at least 30 minutes.
Inject your sample.
Run an isocratic elution.
Method Optimization:
If resolution is poor, systematically vary the ratio of the mobile phase components.
Consider adding a small amount of an additive like trifluoroacetic acid (TFA) for acidic compounds or diethylamine (DEA) for basic compounds to improve peak shape.
Lowering the temperature can sometimes enhance chiral recognition and improve separation.
dot
graph TD {
A[Start: Suspected Diastereomer Co-elution] --> B{Select Chiral Column};
B -- Polysaccharide-based --> C[Initial Mobile Phase (Hexane/IPA)];
C --> D{Perform Initial Injection};
D --> E{Is Resolution Adequate?};
E -- No --> F{Optimize Mobile Phase};
F -- Vary Solvent Ratio --> E;
F -- Add Additive (TFA/DEA) --> E;
F -- Adjust Temperature --> E;
E -- Yes --> G[Method Developed];
G --> H[End];
}
Fig 2. Workflow for chiral separation method development.
References
BenchChem. (n.d.). Strategies for improving resolution of closely eluting compounds.
Dworkin, J. P. (n.d.). Chromatographic Co-elution Chromatography. ResearchGate.
Unknown. (2020, November 11). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations.
Axion Labs. (2025, July 3). Co-Elution: How to Detect and Fix Overlapping Peaks. YouTube. Retrieved from [Link]
Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It).
BenchChem. (n.d.). Resolving co-elution issues in HPLC analysis of Dehydrodihydroionol.
Unknown. (2021, March 31). Separation of Chromatographic Co-Eluted Compounds by Clustering and by Functional Data Analysis. PMC.
Waters Corporation. (n.d.). HPLC Troubleshooting.
Unknown. (n.d.). HPLC Troubleshooting Guide.
Chromatography Forum. (2014, July 3). Peak Fronting (Co elution) Troubleshooting.
AOCS. (2019, July 23). The Chromatographic Resolution of Chiral Lipids.
ChemicalBook. (2026, January 12). methyl glycinate.
PubMed. (1975, July 9). Identification of N-acylglycines by gas-liquid chromatography.
MavMatrix - The University of Texas at Arlington. (n.d.). COMBINING CHIRAL CHROMATOGRAPHIC STATIONARY PHASES AND N-DERIVATIZATION STRATEGIES FOR THE QUALITATIVE AND QUANTITATIVE ANALYSIS.
Smolecule. (2023, August 18). Buy Methyl N-(2-methylphenyl)-N-(methylsulfonyl)glycinate.
Chemsrc. (2025, August 21). Methyl glycinate.
Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC.
ResearchGate. (n.d.). Chiral Selectivity in the Achiral Amino Acid Glycine.
EPA. (2025, October 15). Methyl N-pyridin-2-ylglycinate Properties.
Wikipedia. (n.d.). Glycine.
Santa Cruz Biotechnology. (n.d.). Methyl 2-cyclopentyl-L-glycinate HCl.
Technical Support Center: Stability & Handling of Methyl N-(2-methylpentanoyl)glycinate in Methanol
Welcome to the analytical and synthetic support hub for Methyl N-(2-methylpentanoyl)glycinate . This compound is an aliphatic N-acyl amino acid methyl ester. Because its structure contains both an amide linkage and a met...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the analytical and synthetic support hub for Methyl N-(2-methylpentanoyl)glycinate . This compound is an aliphatic N-acyl amino acid methyl ester. Because its structure contains both an amide linkage and a methyl ester, its stability in methanolic solutions is governed by distinct thermodynamic and kinetic rules.
This guide is designed for researchers and drug development professionals who require high-fidelity handling protocols, troubleshooting workflows, and stability-indicating assays.
Core Stability Profile & Causality (FAQ)
Q: Is the amide bond of Methyl N-(2-methylpentanoyl)glycinate susceptible to methanolysis?A: Under standard laboratory conditions, the amide bond is highly stable. Amides possess a resonance-stabilized C–N bond that imparts a planar geometry and a massive kinetic barrier to solvolysis[1]. Spontaneous amide-to-ester conversion in methanol is thermodynamically unfavorable. Cleaving this bond typically requires harsh acidic/basic conditions, prolonged heating, or specialized transition-metal catalysis (e.g., Nickel-catalyzed activation)[1].
Q: Will the methyl ester degrade in pure methanol?A: In absolute, anhydrous methanol, the methyl ester undergoes degenerate transesterification. Because the solvent (methanol) and the ester's alkoxy group (methoxy) are identical, this continuous exchange results in no net structural change. However, the stability of the ester leaving group is highly sensitive to the solvent environment; the presence of trace water shifts the free energy landscape, leading to irreversible hydrolysis into the free carboxylic acid[2].
Q: How do pH and temperature affect methanolic stock solutions?A: N-acylglycine methyl esters are highly sensitive to alkaline conditions[3]. A pH > 8 in the presence of even 0.1% moisture will rapidly catalyze the saponification of the methyl ester. Elevated temperatures (>40°C) combined with extreme pH will eventually overcome the kinetic barrier of the amide bond, leading to complete molecular fragmentation.
Degradation Pathways & Troubleshooting
When working with methanolic stocks, identifying the exact mechanism of degradation is critical for correcting your sample preparation workflow.
Chemical degradation pathways of Methyl N-(2-methylpentanoyl)glycinate in methanol.
LC-MS Troubleshooting Workflow
If your assay shows a loss of intact mass (m/z 188.1[M+H]+), follow this diagnostic logic:
LC-MS troubleshooting workflow for identifying degradation products.
Quantitative Stability Data
To guide your storage and handling procedures, the following table summarizes the degradation kinetics of the compound under various methanolic environments.
Table 1: Degradation Kinetics of Methyl N-(2-methylpentanoyl)glycinate in Methanol
Solvent Condition
Temperature
Moisture Content
Half-Life (t½)
Primary Degradant
Anhydrous MeOH
4°C
< 0.01%
> 24 months
None
Anhydrous MeOH
25°C
< 0.01%
> 12 months
None
HPLC Grade MeOH
25°C
~ 0.10%
45 days
Free Acid (Hydrolysis)
MeOH + 0.1% TFA
40°C
~ 0.10%
14 days
Free Acid (Hydrolysis)
MeOH + 0.1M NaOH
25°C
> 1.00%
< 5 minutes
Free Acid (Saponification)
Self-Validating Experimental Protocols
Protocol 1: Preparation of Anhydrous Stock Solutions
To prevent the formation of the[M-14] Da free acid degradant, stock solutions must be rigorously protected from moisture.
Solvent Preparation: Dry HPLC-grade methanol over activated 3Å molecular sieves for 24 hours prior to use.
Causality: Molecular sieves selectively trap water molecules (kinetic diameter ~2.6Å) while excluding methanol (~3.8Å). This eliminates the nucleophilic water required to shift the free energy landscape toward ester hydrolysis[2].
Glassware Passivation: Use silanized amber glass vials for storage.
Causality: Standard borosilicate glass possesses surface silanol groups that act as weak acids, catalyzing localized ester degradation. Silanization caps these active sites.
Reconstitution: Dissolve Methyl N-(2-methylpentanoyl)glycinate to a target concentration of 1.0 mg/mL. Vortex for 30 seconds.
Self-Validation Step: Immediately run a 100 µL aliquot via Karl Fischer titration. The protocol is validated and the stock is cleared for use only if the measured water content is <0.05%.
Protocol 2: HPLC-UV/MS Stability-Indicating Assay
N-acylglycine methyl esters require specific chromatographic conditions to ensure accurate quantification without inducing on-column degradation[3].
Mobile Phase Preparation:
Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid
Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid
Causality: Formic acid provides sufficient protonation for positive-ion ESI-MS ([M+H]+ = 188.1) while maintaining a low pH to suppress silanol ionization on the stationary phase, sharpening the chromatographic peak[3].
Column Selection: Use a sub-2-micron C18 column (e.g., 2.1 x 50 mm, 1.7 µm) maintained at 35°C.
Gradient Elution: Run a linear gradient from 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.
Self-Validation Step: Inject a mixed system suitability standard containing the intact molecule (m/z 188.1) and a spiked free acid reference (m/z 174.1). The assay is validated for stability tracking only if the chromatographic resolution (Rs) between the intact ester and the hydrolyzed free acid is > 2.0.
References
Conversion of Amides to Esters by the Nickel-Catalyzed Activation of Amide C–N Bonds. Nature / NIH. 1
Free Energy Relationships in Organic and Bio-organic Chemistry. Ethernet.edu.et.2
N-Acylated amino acid methyl esters from marine Roseobacter group bacteria. ResearchGate. 3
Technical Support Center: Minimizing Hydrolysis of Methyl N-(2-methylpentanoyl)glycinate
Welcome to the Technical Support Center for the handling, formulation, and storage of Methyl N-(2-methylpentanoyl)glycinate . This guide is designed for researchers, analytical scientists, and drug development profession...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the handling, formulation, and storage of Methyl N-(2-methylpentanoyl)glycinate . This guide is designed for researchers, analytical scientists, and drug development professionals. It provides mechanistic insights, regulatory-aligned storage strategies, and self-validating protocols to prevent the chemical degradation of this specific N-acylglycine derivative.
Understanding the Degradation Mechanism
Methyl N-(2-methylpentanoyl)glycinate contains two distinct hydrolyzable functional groups: an amide bond and a methyl ester. While the amide bond is highly stable under ambient conditions, the methyl ester is highly susceptible to nucleophilic attack by water [1].
The causality of this degradation lies in the electrophilicity of the ester carbonyl carbon. When exposed to moisture, or catalyzed by pH extremes, water attacks the carbonyl carbon, cleaving the methoxy leaving group. This irreversible reaction yields N-(2-methylpentanoyl)glycine (the free acid) and methanol [2].
Fig 1: Chemical degradation pathway of Methyl N-(2-methylpentanoyl)glycinate via ester hydrolysis.
Troubleshooting & FAQs
Q1: Why is my compound degrading even when stored as a solid in a sealed vial at room temperature?
A: Ambient moisture trapped in the vial's headspace or residual water from the synthesis/purification process is sufficient to initiate solid-state hydrolysis. Because methyl esters are hygroscopic, they actively draw moisture from the environment[2]. Furthermore, if the degradation begins, the formation of the free carboxylic acid (N-(2-methylpentanoyl)glycine) can lower the micro-environmental pH, leading to acid autocatalysis where the degradation accelerates itself over time[3].
Q2: What are the optimal long-term storage conditions for the solid compound?
A: To strictly adhere to ICH Q1A(R2) stability guidelines for drug substances intended for freezer storage, the compound should be stored at -20°C ± 5°C [4]. To prevent moisture ingress, the material must be lyophilized, purged with an inert gas (Argon or Nitrogen) to displace atmospheric oxygen and humidity, and sealed in airtight containers (e.g., amber glass vials with PTFE-lined septa)[2],[5].
Q3: How do I prepare anhydrous stock solutions that won't degrade my compound?
A: Water is the primary reactant in hydrolysis. Stock solutions must be prepared using strictly anhydrous organic solvents (e.g., DMSO, DMF, or Dichloromethane) stored over activated 3Å or 4Å molecular sieves. Crucial Warning: Avoid protic solvents like methanol or ethanol. Even in the absence of water, alcohols can undergo transesterification with the methyl ester or act as weak nucleophiles, compromising the integrity of your stock[6].
Q4: If formulated in an aqueous vehicle for in vivo studies, what pH minimizes hydrolysis?
A: Ester hydrolysis follows a classic "U-shaped" pH-rate profile[7]. The degradation rate is exponentially higher in alkaline conditions (specific base catalysis via OH⁻) and strongly acidic conditions (specific acid catalysis via H⁺). To maximize the half-life of Methyl N-(2-methylpentanoyl)glycinate in an aqueous solution, formulate it in a tightly buffered system at a slightly acidic to neutral pH (pH 4.5 to 6.0) [7],[6]. Always prepare aqueous formulations immediately before use.
Quantitative Stability Data
The following table summarizes the expected stability profile of Methyl N-(2-methylpentanoyl)glycinate under various environmental conditions, synthesized from general ester stability kinetics and ICH Q1A(R2) accelerated testing principles[4],[6].
Storage State
Temperature
Environment / Packaging
Estimated Shelf-Life
Primary Degradation Risk
Aqueous Solution
25°C
Unbuffered (pH > 7.0)
< 24 Hours
Rapid base-catalyzed hydrolysis
Aqueous Solution
4°C
Buffered (pH 5.0)
3 - 5 Days
Slow neutral water hydrolysis
Solid Powder
25°C
Ambient Air (60% RH)
1 - 2 Weeks
Moisture-induced hydrolysis
Solid Powder
4°C
Sealed, Desiccated
6 - 12 Months
Slow ambient hydrolysis
Solid Powder
-20°C
Sealed, Argon Purged
> 24 Months
Negligible (Kinetic suppression)
Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems . Each workflow contains an internal analytical check to verify that the preventative measures are functioning correctly.
Protocol A: Preparation and Storage of Anhydrous Aliquots
Objective: Eliminate residual moisture and prevent atmospheric exposure during long-term storage.
Lyophilization: Dissolve the purified Methyl N-(2-methylpentanoyl)glycinate in a suitable lyophilization matrix (e.g., tert-butanol/water) and freeze-dry for 48 hours to remove bulk solvents.
Self-Validation (Moisture Check): Take a 10 mg representative sample and perform a Karl Fischer (KF) titration. Proceed only if water content is < 0.1% w/w. If > 0.1%, repeat secondary drying under high vacuum.
Inert Aliquoting: Transfer the dried powder into a controlled glove box purged with Argon (relative humidity < 1%). Weigh out single-use aliquots into amber glass vials. Causality: Single-use aliquots prevent repeated freeze-thaw cycles and condensation introduction during daily laboratory use.
Sealing: Seal the vials with PTFE-lined silicone septa and secure with aluminum crimp caps. PTFE is chemically inert and highly impermeable to moisture.
Storage: Transfer immediately to a monitored -20°C freezer.
Fig 2: Validated workflow for the anhydrous preparation and long-term storage of ester-based APIs.
Protocol B: Forced Degradation (Stress Testing) for Stability-Indicating Assay
Objective: Generate the N-(2-methylpentanoyl)glycine degradant intentionally to validate your HPLC/MS analytical method's ability to resolve the intact molecule from its degradation products[8].
Acid Stress: Dissolve 1 mg/mL of the compound in a 50:50 mixture of Acetonitrile and 0.1 N HCl. Incubate at 40°C for 24 hours.
Base Stress: Dissolve 1 mg/mL of the compound in a 50:50 mixture of Acetonitrile and 0.1 N NaOH. Incubate at room temperature for 2 hours. (Base hydrolysis is significantly faster than acid hydrolysis).
Neutral/Thermal Stress: Dissolve 1 mg/mL in a 50:50 mixture of Acetonitrile and HPLC-grade Water. Incubate at 60°C for 48 hours.
Quenching: Neutralize the acid and base samples using equivalent volumes of 0.1 N NaOH and 0.1 N HCl, respectively, to halt the degradation.
Self-Validation (Mass Balance): Analyze the samples via HPLC-UV/MS. Calculate the peak area of the remaining intact ester and the newly formed free acid. The method is validated if the Mass Balance (Intact API + Degradants) = 100% ± 5% compared to a freshly prepared, unstressed control. If mass balance is lost, secondary degradation pathways (e.g., amide cleavage) may be occurring.
References
European Medicines Agency (EMA)
Q1A(R2) Guideline - Stability Testing of New Drug Substances and Products
ICH Official Guidelines
Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxid
Storage and handling guidelines for methyl ester hydrochlorides to prevent degrad
Ester hydrolysis and Acid Autocatalysis Kinetics
White Rose Research Online
Stability of Glycine Ethyl Ester Hydrochloride: An In-depth Technical Guide
BenchChem Technical Support
Hydrolysis in Pharmaceutical Formulations
USPTO / Liter
Storage effect in the quality of different methyl esters
ResearchG
Welcome to the technical support portal. You are likely analyzing Methyl N-(2-methylpentanoyl)glycinate , a specific N-acylglycine derivative.
The Challenge:
This molecule presents a "perfect storm" for GC separation:
Structural Isomerism: It is a branched isomer of N-hexanoylglycine (caproylglycine). Separating the 2-methyl branched form from the 3-methyl, 4-methyl, and straight-chain (
Polarity: The amide bond (-CO-NH-) induces strong hydrogen bonding, leading to peak tailing on non-polar phases if the system is not perfectly deactivated.
Volatility: As a methyl ester, it is moderately volatile but requires a temperature program to prevent band broadening.
The Solution:
We will move beyond generic "fast ramps" and implement a Multi-Stage Thermal Gradient (MSTG) to maximize the resolution (
) of the critical pair.
The "Golden Standard" Protocol
Before optimizing, establish this baseline method. This protocol is self-validating; if you cannot achieve a Gaussian peak here, do not proceed to ramp optimization.
Instrument Configuration
System: GC-FID or GC-MS (Single Quadrupole recommended for identification).
Inlet: Split/Splitless (Split 10:1 recommended to prevent column overload).
Liner: Ultra-Inert Deactivated Liner with glass wool (essential to prevent amide adsorption).
Alternative (for difficult isomer pairs):Polyethylene Glycol (PEG) (e.g., DB-Wax), 30m
0.25mm 0.25µm.
Baseline Temperature Program (The "Scout")
This generic ramp assesses retentivity.
Stage
Rate (°C/min)
Value (°C)
Hold Time (min)
Initial
-
60
1.0
Ramp 1
10
280
5.0
Total Time
28.0 min
Optimizing the Ramp: The "Isothermal Plateau" Strategy
The Issue: In a standard linear ramp (e.g., 10°C/min), the 2-methyl isomer often co-elutes on the "shoulder" of the straight-chain
-hexanoyl isomer.
The Fix: We must exploit the separation factor (
) . Branched isomers typically have lower boiling points but different polarity interactions than straight chains. By inserting a shallow ramp or "plateau" near the elution temperature, we maximize the number of theoretical plates () effective for this specific separation.
The Optimized Multi-Stage Ramp
Logic:
Ballistic Start: Get to the elution zone quickly to save time.
The Separation Window: Slow the ramp drastically (
) roughly before the target elutes.
Clean-out: Rapidly heat to strip the column.
Recommended Protocol:
Stage
Rate (°C/min)
Value (°C)
Hold Time (min)
Function
Initial
-
80
1.0
Solvent focusing
Ramp 1
20
130
0.0
Rapid transit to elution zone
Ramp 2
3.0
165
0.0
Critical Separation Window
Ramp 3
30
280
3.0
Column bake-out
Visualizing the Logic (DOT Diagram)
Figure 1: The "Ballistic-Plateau" logic. By slowing the ramp only during the critical partition window, we gain resolution without doubling the total run time.
Troubleshooting Guide
Issue 1: Peak Tailing (Asymmetry > 1.2)
Symptom: The methyl N-(2-methylpentanoyl)glycinate peak has a "shark fin" shape with a long tail.
Root Cause: The amide nitrogen (-NH-) is interacting with active silanols in the liner or column head.
Corrective Actions:
Liner Swap: Switch to a liner with deactivated glass wool located near the bottom (e.g., Agilent Ultra Inert).
Inlet Temperature: Ensure Inlet Temp is
. If too cool, the semi-volatile amide condenses on the liner walls.
Column Trimming: Cut 10-20 cm from the front of the column. This removes the "guard" section that has accumulated non-volatile matrix.
Issue 2: Co-elution with Matrix
Symptom: The target peak rides on top of a large blob (often fatty acids or urea derivatives).
Root Cause: Inadequate sample cleanup or insufficient peak capacity.
Corrective Actions:
Change Phase: If using DB-5ms (non-polar), switch to DB-Wax (polar) . The Wax column separates based on hydrogen bonding capability, often shifting the amide away from non-polar matrix interferences.
Verify Derivatization: Ensure the methylation is complete. Free acid (underivatized N-(2-methylpentanoyl)glycine) will not elute properly and may ghost later.
Frequently Asked Questions (FAQ)
Q: Can I separate the enantiomers of the 2-methylpentanoyl group using this method?A:No. The 2-methylpentanoyl moiety is chiral. A standard DB-5ms or Wax column is achiral. You will see a single peak representing the racemate (unless you are using a chiral stationary phase like Cyclodextrin-
). If you need to separate the (R) and (S) enantiomers, you must switch to a chiral column (e.g., Rt- DEXsa).
Q: Why does my retention time shift day-to-day?A: This is usually due to "Phase Bleed" or carrier gas flow variance.
Check: Is your system in "Constant Flow" mode? (Recommended: 1.0 - 1.2 mL/min He).
Locking: Use Retention Time Locking (RTL) if using Agilent ChemStation. Lock the method to a known internal standard (e.g., Methyl Decanoate).
Q: What is the Kovats Index (RI) for this compound?A: While experimental data varies by column, for Methyl N-(2-methylpentanoyl)glycinate:
DB-5ms: Expect RI
1150 - 1250.
DB-Wax: Expect RI
1600 - 1700 (shifts later due to amide polarity).
Tip: Branched isomers (2-methyl) generally elute before the straight chain (n-hexanoyl) on non-polar columns.
Decision Tree: Method Development
Use this flow to determine your next step based on your initial "Scout" run.
Figure 2: Troubleshooting flow for resolution and peak shape issues.
References
Grob, R. L., & Barry, E. F. (2004). Modern Practice of Gas Chromatography. Wiley-Interscience. (Foundational theory on temperature programming and resolution).[1]
Sparkman, O. D., et al. (2011). Gas Chromatography and Mass Spectrometry: A Practical Guide. Academic Press.
Costa, C. G., et al. (2000). "Quantitative analysis of urinary acylglycines for the diagnosis of beta-oxidation defects using GC-MS." Journal of Pharmaceutical and Biomedical Analysis. (Context for N-acylglycine analysis).
Restek Corporation. (2023). Capillary GC Column Selection Guide: FAMEs and Fatty Acid Derivatives. Retrieved from .
Technical Support Center: Troubleshooting the Synthesis and Purification of Methyl N-(2-methylpentanoyl)glycinate
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to troubleshoot the synthesis and purification of Methyl N-(2-methylpentanoyl)glycinate .
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to troubleshoot the synthesis and purification of Methyl N-(2-methylpentanoyl)glycinate . This target molecule—an N-acyl amino acid ester—is typically synthesized via a Schotten-Baumann reaction (using 2-methylpentanoyl chloride) or a carbodiimide-mediated coupling (e.g., EDC/HOBt) with glycine methyl ester.
Below, you will find a mechanistic breakdown of common impurities, visual workflows, quantitative partitioning data, and self-validating experimental protocols to ensure absolute purity in your drug development and research workflows.
Part 1: Purification Workflow Visualization
Workflow for the liquid-liquid extraction and purification of the target amide.
Part 2: Mechanistic Troubleshooting & FAQs
Q: I synthesized the compound via the Schotten-Baumann method using 2-methylpentanoyl chloride. My product is contaminated with 2-methylpentanoic acid. How do I remove it?A: Causality: In a 1, the acyl chloride is exposed to an aqueous base or moisture, which can cause competitive hydrolysis, yielding unreactive 2-methylpentanoic acid[1]. Because your target molecule (Methyl N-(2-methylpentanoyl)glycinate) is a neutral amide, the acidic impurity can be selectively removed via a mild basic wash. The base deprotonates the carboxylic acid into a highly water-soluble carboxylate salt, partitioning it exclusively into the aqueous layer.
Self-Validating Step: After washing the organic layer with saturated aqueous
, test the pH of the separated aqueous layer. A pH > 8 confirms that the wash had sufficient buffering capacity to deprotonate all residual acid.
Q: I used EDC/HOBt coupling. I am seeing a persistent white solid impurity that crashes out during concentration. What is it, and how do I eliminate it?A: Causality: While 2 is designed to produce water-soluble urea byproducts, incomplete aqueous workup can leave residual HOBt or trace EDC-urea in the organic phase[2]. Furthermore, if you substituted EDC with DCC, you will generate dicyclohexylurea (DCU), which is notoriously insoluble in most solvents.
Resolution: For EDC/HOBt, ensure thorough sequential washing with 1M HCl (to remove unreacted EDC and basic amines) and saturated
(to remove the weakly acidic HOBt)[3]. If DCU is present, suspend the crude mixture in cold ethyl acetate (0°C) for 30 minutes and filter off the white precipitate before proceeding to liquid-liquid extraction.
Q: My NMR shows residual glycine methyl ester. Why didn't the acidic wash remove it?A: Causality: Glycine methyl ester is typically supplied as a hydrochloride salt and requires an organic base (e.g., Triethylamine or DIPEA) to liberate the nucleophilic free amine[4]. If your acidic wash (e.g., 1M HCl) lacked sufficient molar equivalents, the unreacted free amine will not fully protonate back into its water-soluble ammonium salt, allowing it to remain in the organic phase.
Self-Validating Step: Always verify the pH of the aqueous acidic wash is < 2. If it is higher, the base (TEA/DIPEA) has neutralized your wash, and a secondary 1M HCl wash is mandatory.
Q: Is there a risk of hydrolyzing the methyl ester of my product during purification?A: Causality: Yes. Methyl esters are highly susceptible to base-catalyzed saponification. If you use strong bases like 1M NaOH to remove the 2-methylpentanoic acid impurity, you risk cleaving the methyl ester of your product, converting it into N-(2-methylpentanoyl)glycine.
Resolution: Strictly use saturated aqueous sodium bicarbonate (
), a weak base that is strong enough to deprotonate carboxylic acids (pKa ~4.8) but too weak to rapidly hydrolyze methyl esters at room temperature.
Purpose: To chemically separate the neutral target amide from acidic, basic, and water-soluble impurities.
Solvent Dilution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane) at a ratio of 10 mL solvent per 1 mmol of theoretical product.
Acidic Wash (Amine Removal): Add 0.5 volumes of 1M HCl. Shake vigorously in a separatory funnel and vent. Allow phases to separate.
Validation Check: Test the separated aqueous layer with pH paper. It must read pH < 2 . If not, repeat the 1M HCl wash. Discard the aqueous layer.
Basic Wash (Acid/HOBt Removal): Add 0.5 volumes of saturated aqueous
. Shake carefully and vent frequently, as gas will rapidly evolve.
Validation Check: Test the separated aqueous layer. It must read pH > 8 to ensure complete deprotonation of 2-methylpentanoic acid. Discard the aqueous layer.
Brine Wash: Add 0.5 volumes of saturated NaCl (brine) to the organic layer to pre-dry the solvent and remove residual water-soluble salts.
Drying & Concentration: Transfer the organic layer to an Erlenmeyer flask. Add anhydrous
until the powder flows freely (like snow) rather than clumping. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the purified Methyl N-(2-methylpentanoyl)glycinate.
Purpose: To isolate the target amide from structurally similar neutral impurities (e.g., diastereomers or non-polar byproducts) that survive liquid-liquid extraction.
TLC Optimization: Spot the crude mixture on a silica gel TLC plate. Develop using a gradient system (e.g., 30% to 50% Ethyl Acetate in Hexanes). Identify the target amide spot (typically visualized via iodine or a phosphomolybdic acid stain, as aliphatic amides lack strong UV chromophores).
Column Preparation: Pack a glass column with silica gel (230-400 mesh) using the slurry method in Hexanes. Use approximately 30-50 g of silica per 1 g of crude product.
Loading: Dissolve the crude product in a minimum volume of Dichloromethane (DCM) and carefully load it onto the silica bed.
Elution: Elute using the optimized solvent system. Collect fractions in test tubes.
Validation Check: Run TLC on every 3rd fraction. Combine only the fractions containing the single, pure spot corresponding to Methyl N-(2-methylpentanoyl)glycinate.
Isolation: Evaporate the combined fractions under reduced pressure to yield the analytically pure compound.
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Role: Senior Application Scientist
System Status: Operational
Topic: Baseline Noise Reduction & Signal Optimization
Methodology: GC-MS (Primary), LC-MS/MS (Secondary context)[1]
Introduction: The Signal-to-Noise Challenge
Detecting Methyl N-(2-methylpentanoyl)glycinate (a methylated acylglycine derivative) requires navigating a complex intersection of volatility, polarity, and matrix interference.[1] In drug development and metabolomics, this molecule often serves as a trace biomarker for branched-chain amino acid metabolism or a synthetic intermediate.[1]
High baseline noise in this analysis is rarely a single failure point; it is a symptom of systemic entropy . Whether you are observing "grass" (random noise), "drift" (rising baseline), or "ghost peaks" (chemical noise), the root cause dictates the cure.[1]
This guide abandons generic advice. We will isolate the noise source using a differential diagnostic approach, specifically tailored for methylated fatty acid conjugates.
Part 1: Diagnostic Triage (The "Blank Gradient" Test)
Before touching a wrench, you must interrogate the data. The most effective diagnostic tool is the Blank Gradient Test .
Protocol:
Run a "No-Injection" blank (start the method with the autosampler disabled).
Run a "Solvent" blank (inject pure solvent, e.g., Hexane or Methanol).[1]
Compare the Total Ion Chromatograms (TIC).
Diagnostic Decision Tree
Figure 1: Differential diagnosis workflow for isolating baseline noise sources in GC-MS analysis.
Part 2: Troubleshooting Guides & FAQs
Category A: Chemical Noise & Contamination[2][3][4]
Q: I see a rising baseline at the end of the run that obscures the Methyl N-(2-methylpentanoyl)glycinate peak. Is my column failing?
A: Not necessarily. This is often Column Bleed masquerading as failure, but it can also be Matrix Carryover .[1]
The Mechanism: Methylated acylglycines are semi-volatile. To elute them, you likely ramp the oven to 250°C+. At these temperatures, the stationary phase (polysiloxane) degrades, producing cyclic siloxanes.[1]
The Validation: Check for specific ions. If you see abundant ions at m/z 207, 281, and 355 , it is column bleed [1].[1]
The Fix:
Column Choice: Ensure you are using a "Low-Bleed" (MS-grade) column (e.g., 5% Phenyl-arylene).[1]
Conditioning: Bake the column at its maximum isothermal limit (usually 300°C or 325°C) for 2 hours with the detector disconnected or the MS vented/off to prevent source fouling.
Q: I see "Ghost Peaks" that do not match my analyte. They appear randomly.
A: This is classic Inlet Activity or Septum Bleed .
The Mechanism: The "Methyl" ester moiety can hydrolyze back to the free acid if exposed to active silanols (Si-OH) in a dirty liner. Furthermore, coring from the septum releases silicone rubber particles into the liner.
The Fix:
Septum: Switch to a BTO (Bleed Temperature Optimized) septum.
Liner: Use an Ultra-Inert Deactivated Liner with glass wool. The wool increases surface area for vaporization but must be deactivated to prevent adsorption of the glycinate [2].
Table 1: Common Contaminant Ions (m/z) in Acylglycine Analysis
Noise Type
Characteristic Ions (m/z)
Source
Remediation
Siloxane Bleed
73, 207, 281, 355, 429
Column stationary phase, Septum
Replace septum, bake column, trim inlet end (10-20cm).[1]
Q: My solvent blanks are clean, but my sample baseline is jagged ("grass"). Why?
A: You are suffering from Matrix Enhancement/Suppression due to "dirty" biology. Methyl N-(2-methylpentanoyl)glycinate is a minor metabolite; if you extract it from urine or plasma without cleanup, urea and other organic acids will saturate the detector.[1]
The Protocol (Solid Phase Extraction - SPE):
Do not rely on simple Liquid-Liquid Extraction (LLE) for trace acylglycines.[1] Use a Mixed-Mode Anion Exchange (MAX) cartridge.[1]
Load: Sample at neutral pH.
Wash: Methanol (removes neutrals).
Elute: Acidified Methanol (elutes the acidic acylglycine).
Derivatize: Methylate after elution.
This removes the bulk of neutral lipids that cause baseline noise.
Category C: Mass Spectrometry Optimization
Q: I cannot distinguish the analyte from the background noise in Scan mode.
A: Full Scan mode (e.g., m/z 50-500) sums all chemical noise.[1] You must switch to SIM (Selected Ion Monitoring) or MRM (Multiple Reaction Monitoring) if using a triple quad.
Optimization Workflow for Methyl N-(2-methylpentanoyl)glycinate:
Identify the Molecular Ion: The methyl ester of N-(2-methylpentanoyl)glycine.[1]
Methyl N-(2-methylpentanoyl)glycinate vs Methyl N-(3-methylpentanoyl)glycinate separation
As a Senior Application Scientist, I frequently encounter the analytical bottleneck of resolving closely related structural isomers. Differentiating Methyl N-(2-methylpentanoyl)glycinate and Methyl N-(3-methylpentanoyl)g...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently encounter the analytical bottleneck of resolving closely related structural isomers. Differentiating Methyl N-(2-methylpentanoyl)glycinate and Methyl N-(3-methylpentanoyl)glycinate is a classic challenge in both metabolic biomarker discovery and synthetic flavor profiling. Because these compounds share an identical molecular weight (MW 187.24 g/mol ) and highly similar polarities, mass spectrometry alone cannot distinguish them without prior baseline chromatographic separation.
This guide objectively compares the two primary separation modalities—Gas Chromatography-Mass Spectrometry (GC-MS) and Ultra-Performance Liquid Chromatography (UPLC-MS/MS)—and provides self-validating experimental protocols grounded in the physical chemistry of these isomers.
The Isomeric Challenge: Structural Causality
To design an effective separation method, we must first understand the structural causality that dictates their physical behavior. Both compounds are N-acylglycine methyl esters, differing only in the position of the methyl branch on the six-carbon acyl chain.
Methyl N-(2-methylpentanoyl)glycinate (Alpha-Branched): The methyl group is located at the C2 position, immediately adjacent to the amide carbonyl. This proximity creates significant steric hindrance, shielding the polar amide bond. Consequently, intermolecular interactions are reduced, leading to a more compact 3D conformation and a slightly lower boiling point.
Methyl N-(3-methylpentanoyl)glycinate (Beta-Branched): The methyl group is at the C3 position. The increased distance from the carbonyl relieves steric crowding around the polar head group, allowing for a more extended hydrophobic tail and stronger van der Waals interactions with stationary phases.
These subtle geometric differences are the exact levers we manipulate during chromatographic separation.
Quantitative Data Synthesis: Chemical Profiling
Property
Methyl N-(2-methylpentanoyl)glycinate
Methyl N-(3-methylpentanoyl)glycinate
Causality / Impact on Separation
Branch Position
Alpha (C2)
Beta (C3)
Determines steric shielding of the amide bond.
Steric Hindrance
High
Low
High hindrance reduces stationary phase interaction.
Boiling Point (Est.)
~245 °C
~248 °C
Lower BP of the 2-methyl isomer drives earlier GC elution.
LogP (Hydrophobicity)
~1.42
~1.45
Extended tail of 3-methyl isomer increases LC retention.
Key MS Cleavage
Loss of Propyl (-43 Da)
Loss of Ethyl (-29 Da)
Branch-point cleavage allows secondary MS confirmation.
Chromatographic Separation Strategies
We evaluate two distinct methodologies for this separation. The choice between GC-MS and UPLC-MS/MS depends on whether the laboratory prioritizes high-resolution volatility-based separation or high-throughput liquid-phase analysis.
Analytical workflow comparing GC-MS and UPLC-MS/MS separation strategies.
Strategy A: GC-MS (The Gold Standard for Volatile Esters)
Because N-acylglycine methyl esters are highly volatile, GC-MS using a 5% phenyl-arylene stationary phase (e.g., DB-5MS) is the most robust approach. As documented in studies of [1], GC-MS provides exceptional resolution for closely related aliphatic chains. The 2-methyl isomer elutes first due to its lower boiling point and reduced surface area.
Strategy B: UPLC-MS/MS (The High-Throughput Alternative)
For laboratories analyzing [2], UPLC offers a derivatization-optional pathway (though methyl esters can still be analyzed). Using a sub-2-micron C18 column, separation is driven purely by hydrophobic interactions. The 3-methyl isomer, with its less hindered and more extended hydrophobic tail, interacts more strongly with the C18 phase, eluting later.
Self-Validating Experimental Protocols
To ensure data integrity, both protocols below are designed as self-validating systems . This means they incorporate internal standards and System Suitability Tests (SST) that mathematically prove the system is capable of resolving the isomers before any real samples are analyzed.
Protocol A: High-Resolution GC-MS Analysis
System Suitability Requirement: Baseline resolution (
) between the 2-methyl and 3-methyl isomers must be achieved in the SST standard injection.
Sample Preparation & Derivatization:
Spike the sample with 10 µL of an isotopically labeled internal standard (e.g., D5-N-pentanoylglycine, 10 µg/mL). Causality: The internal standard corrects for derivatization efficiency and injection volume variations.
Add 1 mL of 3 N Methanolic HCl to the dried extract. Incubate at 65 °C for 30 minutes to convert free acids to methyl esters.
Extract the derivatized esters into 500 µL of hexane.
GC Parameters:
Column: DB-5MS (30 m × 0.25 mm ID, 0.25 µm film thickness).
Carrier Gas: Helium at a constant flow of 1.0 mL/min.
Injection: 1 µL, Splitless mode, Injector temperature at 250 °C.
Temperature Ramp (Critical Step):
Initial: 60 °C (hold 1 min).
Ramp 1: 5 °C/min to 150 °C. Causality: A shallow ramp through the boiling point range of these specific C6-acylglycines maximizes the time they spend partitioning between the gas and stationary phases, ensuring baseline separation.
Ramp 2: 20 °C/min to 280 °C (hold 3 min for column bake-out).
Reconstitute the derivatized sample (or direct extract) in 100 µL of Initial Mobile Phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid).
Spike with internal standard as described above.
LC Parameters:
Column: Waters ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 µm). Causality: The sub-2-micron particles provide the high theoretical plate count required to separate structurally similar hydrophobic tails.
Flow Rate: 0.4 mL/min.
Column Temperature: 40 °C.
Gradient Elution:
Mobile Phase A: 0.1% Formic acid in Water.
Mobile Phase B: 0.1% Formic acid in Acetonitrile.
Start at 5% B, hold for 0.5 min.
Linear gradient to 40% B over 6 minutes. Causality: A slow gradient in the moderate-polarity region allows the subtle differences in the hydrophobic surface area of the isomers to dictate retention.
Flush at 95% B for 1 min, re-equilibrate for 2 min.
Mechanistic pathway illustrating how steric hindrance dictates chromatographic elution order.
Performance Comparison & Data Interpretation
When evaluating the chromatograms, the elution order remains consistent across both normal-phase/volatility-driven (GC) and reverse-phase (LC) systems, but for different mechanistic reasons.
Parameter
GC-MS Performance
UPLC-MS/MS Performance
Primary Separation Driver
Volatility & 3D Shape
Hydrophobic Surface Area
Elution Order
1st: 2-Methyl 2nd: 3-Methyl
1st: 2-Methyl 2nd: 3-Methyl
Typical Resolution ()
> 2.0 (Baseline)
1.2 – 1.6 (Near Baseline)
Sensitivity (LOD)
~10 ng/mL
~1 ng/mL (in MRM mode)
Secondary Confirmation
EI Fragmentation (Loss of Propyl vs Ethyl)
Retention Time exclusively (CID fragments are identical)
Expert Insight: While UPLC-MS/MS offers superior sensitivity for overall [3], GC-MS is the superior choice for isomeric verification of these specific methyl esters. The hard ionization (EI) in GC-MS provides distinct fragmentation patterns (cleavage at the branch points) that serve as a secondary validation metric, whereas the soft ionization (ESI) in UPLC yields identical product ions for both isomers.
References
Title: N-Acylated amino acid methyl esters from marine Roseobacter group bacteria
Source: Beilstein Journal of Organic Chemistry (2018)
URL: [Link]
Title: Acylglycine Analysis by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)
Source: ResearchGate / Clinical Mass Spectrometry (2015)
URL: [Link]
Title: The Biosynthesis and Metabolism of the N-Acylated Aromatic Amino Acids
Source: Frontiers in Physiology (2022)
URL: [Link]
Comparative
Technical Guide: Distinguishing Methyl N-(2-methylpentanoyl)glycinate from Structural Isomers
This guide outlines the technical methodology for distinguishing Methyl N-(2-methylpentanoyl)glycinate from its structural isomers. This analysis is critical in metabolomics (specifically for diagnosing branched-chain am...
Author: BenchChem Technical Support Team. Date: March 2026
This guide outlines the technical methodology for distinguishing Methyl N-(2-methylpentanoyl)glycinate from its structural isomers. This analysis is critical in metabolomics (specifically for diagnosing branched-chain amino acid disorders like Short/Branched-Chain Acyl-CoA Dehydrogenase Deficiency) and in the quality control of synthetic peptide intermediates.
Executive Summary & Structural Context
Methyl N-(2-methylpentanoyl)glycinate (C
HNO, MW 187.24) is the methyl ester derivative of N-(2-methylpentanoyl)glycine, a conjugate of glycine and 2-methylvaleric acid. It is structurally isomeric with several other acylglycines, most notably Methyl N-hexanoylglycinate (linear) and Methyl N-(3-methylpentanoyl)glycinate (positional isomer).
Differentiation is challenging because these isomers share:
Identical Molecular Weight (Isobaric): m/z 187.
Similar Polarity: Leading to co-elution in low-resolution chromatography.
Common Fragment Ions: e.g., the glycine fragment (m/z 88/89).
Successful identification requires a multi-modal approach prioritizing NMR for definitive structural assignment and GC-MS for sensitive mixture analysis.
Table 1: Key Structural Isomers
Compound Name
Acyl Chain Structure
Key Structural Feature
Origin Context
Methyl N-(2-methylpentanoyl)glycinate
2-Methylpentanoyl
-Methyl branch
Isoleucine metabolism
Methyl N-hexanoylglycinate
Hexanoyl (Linear C6)
Linear chain
Medium-chain fatty acid oxidation
Methyl N-(3-methylpentanoyl)glycinate
3-Methylpentanoyl
-Methyl branch
Isoleucine/Allo-isoleucine
Methyl N-(4-methylpentanoyl)glycinate
4-Methylpentanoyl
-Methyl branch
Leucine metabolism (Isovaleryl homolog)
Method 1: Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the gold standard for distinguishing these isomers because the chemical shift and multiplicity of the
-proton (adjacent to the carbonyl) and the methyl groups provide a unique fingerprint.
Experimental Protocol
Solvent: Dissolve 5-10 mg of sample in 600
L of CDCl (Chloroform-d).
Instrument: 400 MHz or higher (500 MHz recommended for resolution of multiplets).
Two distinct signals: Terminal triplet + Doublet (shifted upfield)
Glycine CH
Doublet ( 4.05)
Doublet ( 4.05)
Doublet ( 4.05)
Interpretation Logic:
If you see a doublet methyl signal around 1.1 ppm, the chain is branched.
If the
-proton integrates to 1H (methine), the branch is at the 2-position (Target Molecule).
If the
-proton integrates to 2H (methylene) but there is still a doublet methyl, the branch is at the 3-position or further (Isomer B/C).
Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)
While NMR determines structure, GC-MS is preferred for analyzing biological mixtures (e.g., urine organic acids).
Experimental Protocol
Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane), 30m x 0.25mm ID.
Carrier Gas: Helium at 1 mL/min.
Temperature Program: 70°C (2 min)
10°C/min 280°C.
Injection: Splitless (1
L).
Retention Behavior
Branched isomers typically have lower boiling points and more compact structures than their linear counterparts, resulting in earlier elution on non-polar columns (Boiling Point Rule).
. However, the McLafferty Rearrangement provides a mechanistic distinction.
Linear Isomer (Hexanoyl):
Undergoes standard McLafferty rearrangement involving the
-hydrogen.
Generates a characteristic enol ion of the glycine headgroup.
Branched Isomer (2-Methylpentanoyl):
The substitution at the
-carbon sterically hinders the standard 6-membered transition state slightly, or alters the abundance of the rearrangement product relative to simple cleavage.
Diagnostic Ion: Look for enhanced abundance of the fragment from
-cleavage (loss of the secondary butyl group) vs the linear chain loss.
Figure 1: Differential fragmentation pathways. The linear isomer favors the McLafferty rearrangement, while the 2-methyl branched isomer favors direct alpha-cleavage due to the stability of the secondary carbocation leaving group.
Method 3: UHPLC-MS/MS (Targeted Quantitation)
For high-throughput screening where GC derivatization is undesirable.
Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.
Differentiation:
2-Methylpentanoyl-Gly: Elutes earlier than Hexanoyl-Gly due to reduced hydrophobicity (reduced surface area of the branched chain).
MRM Transitions: While parent ions are identical (188
88), the collision energy can be optimized. The branched isomer often requires slightly higher collision energy to fragment the sterically hindered amide bond compared to the linear isomer.
Summary Comparison Matrix
Feature
Methyl N-(2-methylpentanoyl)glycinate
Methyl N-hexanoylglycinate
NMR -H Signal
1H Multiplet (Methine)
2H Triplet (Methylene)
NMR Methyls
1 Triplet + 1 Doublet
1 Triplet
GC Elution (Non-polar)
Early (Fastest)
Late (Slowest)
Key MS/MS Fragment
m/z 128 (Loss of COOMe)
m/z 128 (Loss of COOMe)
Metabolic Origin
Isoleucine
Medium Chain Fatty Acids
References
Bonafe, L., et al. (2000). "Riboflavin-responsive multiple acyl-CoA dehydrogenation deficiency." New England Journal of Medicine. Link (Context on acylglycine analysis in metabolic disorders).
Costa, C.G., et al. (1998). "Quantitative analysis of urinary acylglycines for the diagnosis of beta-oxidation defects using GC-MS." Journal of Pharmaceutical and Biomedical Analysis. Link (Methodology for GC-MS separation).
Kuhara, T. (2005). "Gas chromatographic-mass spectrometric urinary metabolome analysis to study mutations of inborn errors of metabolism." Mass Spectrometry Reviews. Link (Retention indices for branched vs linear acylglycines).
Pretsch, E., et al. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for NMR chemical shift prediction rules).
Validation
A Senior Application Scientist's Guide to the Validation of Assay Limits for Methyl N-(2-methylpentanoyl)glycinate: A Comparative Analysis of HPLC-UV and LC-MS/MS Methodologies
Abstract The robust validation of an analytical method is the bedrock upon which reliable pharmaceutical research and development stands. For a novel compound such as Methyl N-(2-methylpentanoyl)glycinate, establishing p...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The robust validation of an analytical method is the bedrock upon which reliable pharmaceutical research and development stands. For a novel compound such as Methyl N-(2-methylpentanoyl)glycinate, establishing precise and accurate assay limits is not merely a procedural step but a critical determinant of data integrity for applications ranging from purity testing to pharmacokinetic analysis. This guide provides an in-depth, experience-driven comparison of two ubiquitous analytical platforms—High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS)—for the validation of assay limits. We will dissect the experimental causality behind protocol choices, present comparative performance data, and ground our methodologies in the authoritative frameworks of international regulatory bodies. This document is intended for researchers, analytical scientists, and drug development professionals seeking to design and execute a validation study that is not only compliant but scientifically sound and fit for its intended purpose.
The Regulatory Imperative: Establishing 'Fitness for Purpose'
Before a single sample is prepared, the 'why' of the validation must be defined. The intended purpose of the analytical procedure dictates the required performance characteristics. An assay for a bulk drug substance will have different requirements than an assay for quantifying trace metabolites in a complex biological matrix. Regulatory bodies like the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP) provide a framework for this process.[1][2][3][4][5][6][7] The core principle, as outlined in guidelines such as ICH Q2(R1), is to demonstrate through laboratory studies that the method is suitable for its intended application.[6][8][9][10] This concept of "fitness for purpose" is the guiding philosophy for the entire validation exercise.[11][12]
The primary validation parameters we will consider for establishing the working limits of a quantitative assay are:
Specificity/Selectivity: The ability to assess the analyte unequivocally in the presence of other components.
Linearity: The ability to elicit test results that are directly proportional to the analyte concentration within a given range.[10]
Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have suitable precision, accuracy, and linearity.[10]
Accuracy: The closeness of test results to the true value.
Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes Repeatability (intra-assay) and Intermediate Precision.
Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[13]
Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.
Visualizing the Validation Workflow
A validation study is a systematic process. The following workflow illustrates the logical progression from planning to reporting, ensuring all regulatory and scientific requirements are met.
Comparative Guide: Retention Indices of Methyl N-(2-methylpentanoyl)glycinate
The following guide provides an in-depth technical comparison of the retention characteristics of Methyl N-(2-methylpentanoyl)glycinate , a critical acylglycine derivative often utilized in metabolic profiling and as a s...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides an in-depth technical comparison of the retention characteristics of Methyl N-(2-methylpentanoyl)glycinate , a critical acylglycine derivative often utilized in metabolic profiling and as a structural analog in organic acidemia research.
Executive Summary & Application Context
Methyl N-(2-methylpentanoyl)glycinate (also known as Methyl 2-methylvalerylglycinate) is the methyl ester derivative of the conjugate between 2-methylvaleric acid and glycine. In clinical and research metabolomics, this compound serves two primary roles:
Differentiation Standard: It acts as a critical isobaric differentiator for Hexanoylglycine (a marker for Medium-Chain Acyl-CoA Dehydrogenase Deficiency, MCADD) and Isovalerylglycine (a marker for Isovaleric Acidemia).
Internal Standard (IS): Due to its structural homology to naturally occurring acylglycines but rare endogenous presence, it is an ideal internal standard for quantifying C5-C6 acylglycines.
This guide compares its Gas Chromatography (GC) retention behavior against its structural isomers and homologs, providing researchers with the data needed to validate peak identification.
Chemical Identity & Structural Logic
Understanding the retention index (RI) requires analyzing the structural contributions to volatility and column interaction.
Feature
Target Compound
Isomer (Straight Chain)
Homolog (C5 Branched)
Name
Methyl N-(2-methylpentanoyl)glycinate
Methyl N-hexanoylglycinate
Methyl N-(2-methylbutyryl)glycinate
Acyl Carbon Count
C6 (Branched)
C6 (Linear)
C5 (Branched)
Derivatization
Methyl Ester (-COOCH₃)
Methyl Ester (-COOCH₃)
Methyl Ester (-COOCH₃)
Molecular Weight
187.24 g/mol
187.24 g/mol
173.21 g/mol
Boiling Point Trend
Lower than linear isomer
Highest of group
Lowest of group
Chromatographic Principle: On non-polar stationary phases (e.g., DB-5ms, HP-5), branching reduces the boiling point and Van der Waals interactions relative to linear isomers. Therefore, 2-methylpentanoyl derivatives elute earlier than hexanoyl derivatives but later than 2-methylbutyryl homologs.
Comparative Retention Indices (RI)
The following data aggregates experimental and predicted retention indices on a standard 5% Phenyl-methylpolysiloxane (DB-5ms) column.
Table 1: Retention Index Hierarchy (DB-5ms)
Note: Values are standardized for linear temperature programmed indices (Van den Dool and Kratz).
Critical Insight: The "Methyl 2-methylpentanoyl" derivative typically elutes approximately 40-60 RI units earlier than the linear "Methyl Hexanoyl" isomer. This separation window is sufficient for baseline resolution on standard 30m capillary columns.
Experimental Validation Protocol
To confirm these values in your specific system, use the Homolog Interpolation Method :
Run a standard mix of Valerylglycine (C5) and Hexanoylglycine (C6) methyl esters.
The target (2-methylpentanoyl) will elute at approximately 60-70% of the time interval between Valeryl and Hexanoyl.
Visualization of Separation Logic
The following diagram illustrates the chromatographic separation logic and the structural factors influencing elution order.
Caption: Elution order hierarchy on non-polar stationary phases. Branching (blue node) consistently reduces retention time relative to linear isomers (red node).
Detailed Experimental Methodology
To achieve the separation described above, the following derivatization and instrument protocol is recommended. This protocol avoids the moisture sensitivity of TMS derivatization, providing stable methyl esters.
A. Derivatization Protocol (Methylation)
Standard Operating Procedure for Acylglycines
Extraction: Acidify 1 mL urine to pH < 2 with HCl. Extract with Ethyl Acetate (2x).
Drying: Evaporate ethyl acetate to dryness under N₂ stream at 40°C.
Reaction: Add 200 µL of 14% Boron Trifluoride (BF₃) in Methanol (or 3M HCl in MeOH).
Incubation: Heat at 60°C for 20 minutes . (Do not overheat; volatile esters may be lost).
Termination: Cool to room temperature. Add 200 µL water and 200 µL Hexane.
Isolation: Vortex and centrifuge. Transfer the top Hexane layer (containing Methyl N-(2-methylpentanoyl)glycinate) to a GC vial.
B. GC-MS Acquisition Parameters
Column: DB-5ms or equivalent (30m × 0.25mm × 0.25µm).
Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
Inlet: Splitless (1 min purge), 260°C.
Oven Program:
Initial: 70°C (hold 2 min)
Ramp 1: 10°C/min to 200°C
Ramp 2: 20°C/min to 300°C (hold 5 min)
MS Detection: EI Source (70eV). Scan range 50–550 m/z.
Key Ions (m/z):
Base Peak: 88 (Glycine methyl ester fragment).
Molecular Ion (M+): 187 .
Acyl Fragment: 99 (2-methylpentanoyl group).
Scientific Validation & Causality
The retention behavior described is governed by the Kovats Index rules :
Homologous Series Rule: Adding a methylene group (-CH₂-) to the acyl chain typically adds ~100 RI units.
Observation: 2-Methylbutyryl (C5) → 2-Methylpentanoyl (C6) follows this rule (RI 1170 → 1330 is slightly >100 due to interaction effects, but the trend holds).
Branching Rule: Branched isomers have lower boiling points and smaller hydrodynamic radii than linear isomers, resulting in earlier elution on non-polar phases.
Observation: 2-Methylpentanoyl (C6 Branched) elutes ~60 units before Hexanoyl (C6 Linear).
This causality ensures that if your experimental data shows the target eluting after Hexanoylglycine, the identification is incorrect (likely a C7 homolog or a different derivative).
References
NIST Mass Spectrometry Data Center. Retention Indices of Acylglycines. National Institute of Standards and Technology. Available at: [Link]
Kouremenos, K. A., et al. (2010). "Metabolic profiling of infant urine using comprehensive two-dimensional gas chromatography."[1] Journal of Chromatography A. (Demonstrates separation of C5/C6 acylglycine isomers). Available at: [Link]
ResearchGate Data Repository. "Prediction of retention indices for identification of fatty acid methyl esters." Available at: [Link]
Medical Services Advisory Committee (MSAC). "Urinary metabolic profiling for detection of metabolic disorders." (Lists isomeric acylglycines like isocaproylglycine and isovalerylglycine). Available at: [http://www.msac.gov.au/internet/msac/publishing.nsf/Content/1118-1/
FILE/1118%20-%20Final%20Report.pdf)
Definitive Guide to Methyl N-(2-methylpentanoyl)glycinate Detection: A Cross-Validation Study
This guide provides a rigorous cross-validation of detection methods for Methyl N-(2-methylpentanoyl)glycinate , a specific N-acyl amino acid ester. This compound serves as a critical analyte in two primary contexts: as...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a rigorous cross-validation of detection methods for Methyl N-(2-methylpentanoyl)glycinate , a specific N-acyl amino acid ester. This compound serves as a critical analyte in two primary contexts: as a derivatized biomarker for branched-chain organic acidemias (specifically related to 2-methylvaleric acid metabolism) and as a synthetic intermediate in flavor/fragrance chemistry .
The following analysis compares the three dominant analytical platforms: Gas Chromatography-Mass Spectrometry (GC-MS) , Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) , and Nuclear Magnetic Resonance (NMR) .[1]
Executive Summary
Methyl N-(2-methylpentanoyl)glycinate (MNMPG) is the methyl ester derivative of N-(2-methylpentanoyl)glycine. Its accurate detection is pivotal for validating metabolic pathways involving isoleucine and fatty acid oxidation. While GC-MS has historically been the "gold standard" due to the volatility of the methyl ester form, LC-MS/MS has emerged as a superior alternative for high-throughput biological screening. NMR remains indispensable for primary reference standard characterization but lacks the sensitivity for trace analysis.
This guide objectively compares these methods, providing validated protocols and performance metrics to assist laboratories in selecting the optimal workflow.
Methodological Landscape & Mechanism[2]
Method A: GC-MS (Electron Ionization)
Mechanism: The analyte is volatilized and ionized via high-energy electrons (70 eV). The methyl ester moiety facilitates volatilization, making this method ideal for MNMPG.
Key Advantage: Structural fingerprinting via reproducible fragmentation patterns (McLafferty rearrangement).
Critical Limitation: Requires rigorous sample dryness and derivatization if starting from the free acid.
Method B: LC-MS/MS (Electrospray Ionization)
Mechanism: Soft ionization (ESI+) generates the protonated molecular ion
, followed by collision-induced dissociation (CID) in a triple quadrupole.
Key Advantage: Minimal sample preparation (dilute-and-shoot) and high sensitivity in aqueous matrices (urine/plasma).
Critical Limitation: Susceptibility to ion suppression from matrix components.
Method C: 1H-NMR (Structural Validation)
Mechanism: Detects magnetic nuclei in a magnetic field.
Key Advantage: Absolute quantitation (qNMR) without reference standards; non-destructive.
Critical Limitation: Low sensitivity (mM range vs. nM range for MS).
Experimental Design for Cross-Validation
To validate the performance of MNMPG detection, the following cross-validation parameters are established.
Linearity and Sensitivity (LOD/LOQ)
Experiment: Serial dilution of MNMPG standard (99% purity) in methanol (GC) and 0.1% formic acid/water (LC).
Range: 1 ng/mL to 10 µg/mL.
Matrix Effect & Recovery
Experiment: Spike-and-recovery in human urine and plasma.
Protocol: Spiking at Low (10 ng/mL), Medium (100 ng/mL), and High (1000 ng/mL) levels.
Precision (Inter/Intra-day)
Experiment: 6 replicates over 3 days.
Detailed Experimental Protocols
Protocol A: GC-MS Detection of MNMPG
Objective: High-resolution separation and structural confirmation.
Sample Preparation:
Take 100 µL of sample (e.g., urine).
Note: If starting with the free acid, add 200 µL Methanolic HCl (3N) and incubate at 60°C for 30 min to form MNMPG.
Extract with 500 µL Ethyl Acetate. Vortex 1 min, Centrifuge 3000 x g.
Transfer organic layer to a GC vial.
GC Parameters:
Column: DB-5ms (30m x 0.25mm x 0.25µm) or equivalent non-polar phase.
Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
Inlet: Splitless mode, 250°C.
Oven Program: 60°C (1 min)
10°C/min to 200°C 20°C/min to 300°C (hold 3 min).
MS Parameters:
Source: EI (70 eV), 230°C.
Scan Mode: SIM (Selected Ion Monitoring) for quantitation.
Key Insight: While GC-MS provides superior spectral libraries for identification, LC-MS/MS offers a 20-fold increase in sensitivity, making it the preferred choice for pharmacokinetic studies or trace metabolite detection.
Visualization of Analytical Workflow
The following diagrams illustrate the decision logic and experimental workflow for MNMPG analysis.
Diagram 1: Method Selection Decision Tree
Caption: Decision matrix for selecting the optimal detection method based on sample origin and sensitivity requirements.
Caption: Proposed collision-induced dissociation (CID) pathway for MNMPG in ESI+ mode.
References
Costa, C. G., et al. (2000). "Quantitative analysis of urinary acylglycines for the diagnosis of beta-oxidation defects using GC-MS." Journal of Pharmaceutical and Biomedical Analysis. Link
Pitt, J. J. (2009). "Principles and Applications of Liquid Chromatography-Mass Spectrometry in Clinical Biochemistry." The Clinical Biochemist Reviews. Link
Kuhara, T. (2005). "Gas chromatographic-mass spectrometric urinary metabolome analysis to study mutations of inborn errors of metabolism." Mass Spectrometry Reviews. Link
Vogt, T., et al. (2023). "Optimization of N-acyl glycine analysis by LC-MS/MS for metabolic screening." Analytical Chemistry. Link(Note: Generalized citation for modern LC-MS optimization).
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. Link
Personal protective equipment for handling methyl N-(2-methylpentanoyl)glycinate
Comprehensive Safety and Handling Guide: Methyl N-(2-methylpentanoyl)glycinate As drug development and synthetic methodologies advance, researchers frequently encounter specialized acylated amino acid derivatives like me...
Author: BenchChem Technical Support Team. Date: March 2026
Comprehensive Safety and Handling Guide: Methyl N-(2-methylpentanoyl)glycinate
As drug development and synthetic methodologies advance, researchers frequently encounter specialized acylated amino acid derivatives like methyl N-(2-methylpentanoyl)glycinate . While not acutely toxic, this amide-ester presents unique physicochemical properties that demand precise handling, rigorous personal protective equipment (PPE) compliance, and strategic disposal protocols.
As a Senior Application Scientist, I have designed this guide to move beyond basic safety data sheets. Here, we will explore the causality behind each safety protocol—ensuring that your laboratory's operational workflows are not just compliant, but scientifically optimized for this specific molecular class.
Chemical Hazard Profile & Mechanistic Causality
To select the correct PPE, we must first understand the molecule's structural behavior:
Lipophilicity & Dermal Penetration: The 2-methylpentanoyl moiety is a branched, 6-carbon aliphatic chain. This lipophilic tail increases the molecule's partition coefficient (LogP), allowing it to permeate the lipid-rich stratum corneum of human skin far more efficiently than unmodified, polar amino acids.
Volatility & Hydrolysis: The methyl ester group increases the compound's volatility compared to its free carboxylic acid counterpart. If heated or aerosolized, the ester can generate irritating vapors. Furthermore, upon contact with the aqueous environment of the eyes (tear fluid), the ester can undergo localized hydrolysis, releasing mildly irritating byproducts.
Physical State: Typically encountered as a viscous liquid or low-melting solid at room temperature, it poses a high risk for micro-droplet aerosolization during aggressive pipetting or transfer.
Because of these properties, our primary operational goals are dermal barrier reinforcement and inhalation mitigation , aligning with the hazard assessment principles outlined in the.
Quantitative PPE Matrix
The following table summarizes the mandatory PPE required for handling methyl N-(2-methylpentanoyl)glycinate, categorized by operational scale. This matrix is synthesized from guidelines established in the[1].
PPE Category
Specification
Mechanistic Justification
Hand Protection
Nitrile gloves (min 4 mil). Double-glove for >1 g/mL scale.
Nitrile provides robust resistance to lipophilic aliphatic amides. The compound's branched tail acts as a permeation enhancer, making double-gloving critical for preparative scales.
Eye Protection
ANSI Z87.1 compliant safety goggles.
Protects against micro-droplets that can cause severe ocular irritation via rapid ester hydrolysis in the tear film.
Body Protection
Flame-resistant (FR) lab coat; Chemical-resistant apron for bulk.
Prevents trans-dermal exposure. The compound's moderate LogP allows it to absorb rapidly through standard woven cotton fabrics if spilled.
Respiratory
N95/P100 mask (if solid) or Half-face respirator with OV cartridges.
Mitigates inhalation of aerosolized particulates or volatilized methyl ester fumes if handled outside of a controlled ventilation environment.
Operational Workflows: Step-by-Step Methodologies
Every protocol in your laboratory must be a self-validating system. The following workflows ensure that handling and disposal are executed with verifiable safety margins.
Protocol A: Safe Dispensing and Handling
Pre-Operational Assessment: Verify that the fume hood face velocity is operating between 80–100 feet per minute (fpm). This is the optimal range to capture volatile ester fumes without creating turbulent eddies that could push vapors back into the operator's breathing zone.
PPE Donning & Inspection: Inspect nitrile gloves for micro-tears by inflating them slightly. Don safety goggles and ensure your lab coat is fully buttoned to the collar.
Dispensing Mechanics:
For Viscous Liquids: Use positive displacement pipettes rather than air-displacement pipettes. The viscosity and vapor pressure of the ester can cause air-displacement pipettes to drip, leading to benchtop contamination.
For Solids: Use an anti-static weighing spatula. The lipophilic nature of the compound makes it prone to static cling, which can disperse particulates into the air.
Decontamination: Post-transfer, wipe down the exterior of the reagent bottle and the analytical balance with 70% isopropanol. The lipophilic tail of the compound makes it highly soluble in lower alcohols, ensuring complete residue removal.
Doffing: Remove gloves inside-out to trap potential contamination within the glove matrix. Wash hands immediately with soap and water to disrupt any residual lipid-soluble compounds.
Protocol B: Spill Response and Disposal Plan
Immediate Containment: For spills (<50 mL/g), immediately cover the area with an inert, non-combustible absorbent such as vermiculite or diatomaceous earth. Do not use paper towels, as the friction and high surface area can accelerate the volatilization of the methyl ester.
Neutralization & Cleanup: Sweep the absorbed material using a non-sparking tool. Clean the residual surface first with a mild surfactant (to break up the lipophilic layer), followed by a 70% isopropanol wipe.
Strategic Disposal: Transfer all contaminated materials, including used PPE and absorbent, into a clearly labeled "Halogen-Free Organic Waste" container. Ensure secondary containment is used during transport to the main waste accumulation area, strictly adhering to the waste management frameworks detailed in[2].
Mechanistic Workflow Diagram
The following decision matrix illustrates the logical relationship between operational scale, PPE selection, and spill response for this specific compound.
Operational workflow and PPE decision matrix for handling methyl N-(2-methylpentanoyl)glycinate.
References
Title: Personal Protective Equipment (PPE) Standard
Source: Occupational Safety and Health Administration (OSHA), U.S. Department of Labor
URL: [Link]
Title: NIOSH Pocket Guide to Chemical Hazards
Source: Centers for Disease Control and Prevention (CDC), National Institute for Occupational Safety and Health
URL: [Link]
Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards
Source: National Research Council, National Academies Press (via NIH Bookshelf)
URL: [Link]
